Chemical structure of potassium di-2-thienylglycolate
Content Type: Technical Reference & Synthesis Guide Audience: Pharmaceutical Scientists, Process Chemists, and Drug Development Researchers Focus: Chemical Structure, Synthesis via Benzilic Acid Rearrangement, and Role i...
Author: BenchChem Technical Support Team. Date: March 2026
Content Type: Technical Reference & Synthesis Guide
Audience: Pharmaceutical Scientists, Process Chemists, and Drug Development Researchers
Focus: Chemical Structure, Synthesis via Benzilic Acid Rearrangement, and Role in Tiotropium Bromide Manufacturing
Executive Summary
Potassium di-2-thienylglycolate (Potassium hydroxy-di(2-thienyl)acetate) is a critical pharmaceutical intermediate used primarily in the synthesis of anticholinergic bronchodilators, most notably Tiotropium Bromide .
It is the potassium salt of di-2-thienylglycolic acid (CAS: 4746-63-8).[1][2][3] This compound is formed directly via the benzilic acid rearrangement of di-2-thienyl ketone using potassium hydroxide. In drug development, it serves as the nucleophilic source of the dithienylglycoloyl moiety, essential for high-affinity binding to muscarinic receptors (M1–M5).
CRITICAL DISTINCTION:
Do NOT confuse this compound with Potassium Thioglycolate (CAS: 34452-51-2), a simple aliphatic sulfur compound used in cosmetic hair removal. The structural and toxicological profiles are entirely different.
Chemical Identity & Structure
Nomenclature and Identifiers[4]
Parameter
Details
Chemical Name
Potassium di-2-thienylglycolate
IUPAC Name
Potassium 2-hydroxy-2,2-di(thiophen-2-yl)acetate
Parent Acid CAS
4746-63-8 (Di-2-thienylglycolic acid)
Molecular Formula
Molecular Weight
278.39 g/mol
Appearance
White to off-white crystalline solid (hygroscopic)
Solubility
Soluble in water, methanol; sparingly soluble in non-polar solvents.
Structural Architecture
The molecule consists of a central glycolic acid backbone where the
-carbon is substituted with two thiophene rings. The carboxylate group is ionically bonded to a potassium cation. The bulky thiophene rings provide the hydrophobic interaction necessary for the pharmacological activity of the final drug (Tiotropium), while the hydroxyl group forms critical hydrogen bonds within the receptor pocket.
Figure 1: Structural connectivity of Potassium di-2-thienylglycolate showing the central quaternary carbon and ionic interaction.
Synthesis: Benzilic Acid Rearrangement
The most robust method for synthesizing potassium di-2-thienylglycolate is the Benzilic Acid Rearrangement of di-2-thienyl ketone (also known as di-2-thienylglyoxal or 2,2'-thenil).[4] This reaction is favored because it constructs the quaternary carbon center in a single step with high atom economy.
Reaction Logic
Nucleophilic Attack: Hydroxide ion (
) from KOH attacks one of the carbonyl carbons of the -diketone.
Migration: A phenyl (or in this case, thienyl) group migrates to the adjacent carbonyl carbon, driven by the formation of a stable carboxylate anion.
Salt Formation: The immediate product is the potassium salt (our target compound).
Synthesis Workflow Diagram
Figure 2: Synthesis pathway via rearrangement. The potassium salt is the direct product before acidification.
Experimental Protocol (Salt Isolation)
Note: Standard synthesis often proceeds to the acid. To isolate the potassium salt, the acidification step is skipped.
Preparation: Dissolve di-2-thienyl ketone (1.0 eq) in ethanol.
Reaction: Add an aqueous solution of Potassium Hydroxide (KOH, 2.5 eq) dropwise.
Reflux: Heat the mixture to reflux (approx. 78°C) for 2–4 hours. The deep yellow color of the diketone will fade as the rearrangement proceeds.
Work-up (Salt Specific):
Cool the reaction mixture to room temperature.
Concentrate the solution under reduced pressure to remove ethanol.
The potassium salt may precipitate upon cooling or addition of an anti-solvent (e.g., cold isopropanol or diethyl ether).
Filtration: Collect the solid by vacuum filtration under inert atmosphere (nitrogen) as the salt is hygroscopic.
Physicochemical Properties & Stability[4]
Property
Description
Implications for Handling
Hygroscopicity
Moderate to High
Must be stored in a desiccator or sealed under inert gas. Moisture absorption alters stoichiometry.
Thermal Stability
Stable up to ~180°C
Suitable for standard drying protocols, but avoid prolonged high heat which may cause decarboxylation.
pH (Aqueous)
Alkaline (~8.5 - 9.5)
Solutions are basic due to the weak acid/strong base salt nature.
Reactivity
Nucleophilic Oxygen
The hydroxyl group is susceptible to acylation; the carboxylate can react with alkyl halides.
Analytical Characterization
To validate the identity of Potassium di-2-thienylglycolate, the following analytical markers are used. Note that in HPLC, the salt will dissociate, and retention times will match the free acid unless ion-pairing reagents are used.
Nuclear Magnetic Resonance (NMR)
H NMR (DMSO-d6):
~6.9–7.5 ppm (m, 6H): Thiophene ring protons.
~6.5 ppm (s, 1H): Hydroxyl proton (exchangeable with ).
Mobile Phase: Phosphate buffer (pH 2.5) / Acetonitrile gradient.
Mechanism: At pH 2.5, the salt converts to the free acid on-column for consistent retention.
Detection: UV at 230 nm (Thiophene absorption).
Application in Drug Development: Tiotropium Bromide
Potassium di-2-thienylglycolate is the strategic precursor for the dithienylglycoloyl moiety in Tiotropium Bromide.
Mechanism of Action:
The two thiophene rings create a bulky, hydrophobic "cap" that fits into the muscarinic receptor's orthosteric binding site. This structure contributes to the extremely slow dissociation rate (
> 30h) of Tiotropium from the M3 receptor, allowing for once-daily dosing.
Synthesis Connection:
In industrial processes, the potassium salt is often either:
Acidified to the free acid, then converted to the methyl ester (Methyl di-2-thienylglycolate).
Transesterified directly with Scopine (or Scopine Methobromide) under specific catalytic conditions to form the final ester linkage.
References
BenchChem. (2025). Analytical methods for the quantification of Di-2-thienylglycolic acid. Retrieved from
Molecular weight and formula of Di-2-thienylglycolic acid K salt
Physicochemical Characterization, Synthetic Pathways, and Pharmaceutical Utility Executive Summary Potassium di-2-thienylglycolate (Potassium -dithienylglycolate) is the potassium salt of di-2-thienylglycolic acid. It se...
Author: BenchChem Technical Support Team. Date: March 2026
Physicochemical Characterization, Synthetic Pathways, and Pharmaceutical Utility
Executive Summary
Potassium di-2-thienylglycolate (Potassium
-dithienylglycolate) is the potassium salt of di-2-thienylglycolic acid. It serves as a critical structural scaffold in the synthesis of Long-Acting Muscarinic Antagonists (LAMAs), most notably Tiotropium Bromide and Aclidinium Bromide .[1] These agents are cornerstones in the management of Chronic Obstructive Pulmonary Disease (COPD).[2]
CRITICAL DISAMBIGUATION:
Researchers must strictly distinguish this compound from Potassium Thioglycolate (CAS 34452-51-2), a significantly smaller molecule (
) used primarily in cosmetic depilatories. The target molecule discussed here contains two thiophene rings and is a pharmaceutical intermediate.
Part 1: Molecular Identity & Stoichiometry
The following data is derived from the stoichiometry of the parent acid, Di-2-thienylglycolic acid (CAS 463-38-7), as the salt form is often generated in situ or isolated as a transient intermediate during ester hydrolysis.
Table 1: Physicochemical Profile
Parameter
Value
Notes
Chemical Name
Potassium di-2-thienylglycolate
Also: Potassium bis(2-thienyl)glycolate
Molecular Formula
Stoichiometric calculation based on mono-potassium salt.
Molecular Weight
278.39 g/mol
Calculated (Acid MW 240.29 - H + K).
Parent Acid
Di-2-thienylglycolic acid
Formula: ; MW: 240.29 g/mol .
Appearance
White to off-white solid
Hygroscopic crystalline powder (typical of K-salts).
Solubility
High in water, MeOH; Low in non-polar solvents
Dissociates in aqueous media to free carboxylate.
Key Moiety
Dithienylcarbinol group
Responsible for high-affinity muscarinic receptor binding.
Structural Composition Analysis
The molecule consists of a central glycolic acid backbone where the
-carbon is substituted with two thiophene rings attached at the 2-position.
Cation: Potassium (
)
Anion: Di-2-thienylglycolate (
)
Part 2: Synthetic Pathway & Mechanism
The synthesis of the potassium salt typically proceeds via a Grignard reaction to form the ethyl or methyl ester, followed by saponification (base hydrolysis) using Potassium Hydroxide (KOH).
2.1 Core Synthesis Protocol
Step 1: Grignard Formation
2-Bromothiophene is reacted with Magnesium turnings in anhydrous THF to form 2-thienylmagnesium bromide.
Step 2: Nucleophilic Addition
The Grignard reagent (2 equivalents) attacks a dialkyl oxalate (e.g., Diethyl oxalate). This introduces the central carbon and the two thiophene rings, forming the ester intermediate (Ethyl di-2-thienylglycolate).
Step 3: Saponification to K-Salt
The ester is hydrolyzed using ethanolic KOH. This cleaves the ethyl group, yielding the Potassium di-2-thienylglycolate salt.
2.2 Mechanism Visualization
The following diagram illustrates the reaction flow from precursors to the final salt.
Figure 1: Synthetic pathway from thiophene precursors to the potassium salt via Grignard chemistry and saponification.[1][2][3][4][5][6]
Part 3: Analytical Protocols (Quality Control)
Because the potassium salt dissociates in solution, analytical methods (HPLC) primarily detect the free acid or the carboxylate anion . The protocol below ensures accurate quantification.
3.1 HPLC Method for Purity Assessment
Principle: Reverse-phase chromatography (RP-HPLC) with UV detection. The mobile phase is acidified to suppress ionization of the carboxyl group, improving peak shape and retention of the free acid form.
Column: C18 (e.g., Agilent Zorbax Eclipse XDB-C18), 4.6 x 150 mm, 5 µm.
Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).
Sample Prep: Dissolve K-salt in 50:50 Water:ACN. The acidic mobile phase will convert the salt to the free acid (
) on-column.
3.2 QC Decision Tree
This workflow validates the identity and purity of the synthesized salt.
Figure 2: Quality Control workflow ensuring both the organic scaffold (HPLC) and cationic identity (IC/Flame) are correct.
Part 4: Pharmaceutical Applications[3][7][8][9][10][11]
4.1 Precursor for Anticholinergics (LAMAs)
The Di-2-thienylglycolate moiety is the pharmacophore responsible for blocking muscarinic receptors (M3 subtype) in bronchial smooth muscle.
Tiotropium Bromide: The K-salt (or acid) is transesterified with Scopine (a tropane derivative) to form the ester linkage.
Aclidinium Bromide: Similar coupling with a quinuclidine derivative.
Reaction Context:
In commercial manufacturing, the methyl ester is often used directly with Scopine in the presence of a strong base (e.g., NaH) or metallic sodium. However, the Potassium Salt is generated if the process involves an intermediate hydrolysis step to purify the glycolic acid scaffold before coupling, or in specific coupling reagents (e.g., CDI-mediated coupling of the acid salt).
4.2 Biological Binding Assays
The potassium salt is used as a reference standard or competitor in radioligand binding assays to determine the affinity (
An In-depth Technical Guide to the Solubility Properties of Potassium Di-2-Thienylglycolate in Water vs. Ethanol
Introduction: The Critical Role of Solubility in Pharmaceutical Development Potassium di-2-thienylglycolate stands as a pivotal precursor in the synthesis of a range of pharmacologically active compounds, notably anticho...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Critical Role of Solubility in Pharmaceutical Development
Potassium di-2-thienylglycolate stands as a pivotal precursor in the synthesis of a range of pharmacologically active compounds, notably anticholinergic agents.[1] The efficiency of its synthesis, purification, and formulation into final drug products is intrinsically linked to its solubility characteristics in various solvent systems. Understanding the solubility of this organic salt in fundamental solvents like water and ethanol is not merely an academic exercise; it is a cornerstone of process chemistry, enabling optimization of reaction conditions, crystallization, and ultimately, the bioavailability of the final active pharmaceutical ingredient (API). This guide provides a deep dive into the theoretical and practical aspects of the solubility of potassium di-2-thienylglycolate, offering both predictive insights based on molecular structure and a robust experimental framework for its empirical determination.
Section 1: Theoretical Underpinnings of Solubility
The solubility of a solute in a solvent is governed by a simple yet profound principle: "like dissolves like."[2][3] This axiom is a reflection of the intermolecular forces at play between solute-solute, solvent-solvent, and solute-solvent molecules. For dissolution to occur, the energy released from the formation of solute-solvent interactions must be sufficient to overcome the energy required to break the solute-solute and solvent-solvent interactions.
Molecular Structure Analysis of Potassium Di-2-Thienylglycolate
Potassium di-2-thienylglycolate is an ionic compound, the potassium salt of di-2-thienylglycolic acid. Its structure consists of a potassium cation (K⁺) and a di-2-thienylglycolate anion. The anion possesses several key features that dictate its solubility:
Ionic Nature : The presence of the potassium cation and the carboxylate anion (COO⁻) makes the compound inherently ionic. This ionic character is a primary driver of its solubility in polar solvents.
Polar Functional Groups : The carboxylate group is highly polar and capable of forming strong ion-dipole interactions.
Aromatic Thienyl Rings : The two thiophene rings are aromatic and contribute a degree of non-polar character to the molecule. However, the presence of the sulfur heteroatom in each ring introduces some polarity.
Solvent Properties: Water vs. Ethanol
Property
Water (H₂O)
Ethanol (C₂H₅OH)
Polarity
Highly Polar
Polar
Dielectric Constant
High (~80)
Moderate (~24)
Hydrogen Bonding
Strong H-bond donor & acceptor
H-bond donor & acceptor
Intermolecular Forces
Hydrogen bonding, dipole-dipole, London dispersion
Hydrogen bonding, dipole-dipole, London dispersion
Water is a highly polar solvent with a high dielectric constant, making it exceptionally effective at solvating ions.[4] Its ability to form strong hydrogen bonds and ion-dipole interactions is key to dissolving many salts.[5][6]
Ethanol is also a polar solvent but is significantly less polar than water, as indicated by its lower dielectric constant.[4] It has both a polar hydroxyl (-OH) group and a non-polar ethyl (-CH₂CH₃) group. This dual nature allows it to dissolve a wider range of non-polar compounds than water can.
Predicted Solubility: A Comparative Analysis
Based on the principles of intermolecular forces, we can predict the relative solubility of potassium di-2-thienylglycolate in these two solvents:
In Water : The strong ionic nature of potassium di-2-thienylglycolate suggests it will be highly soluble in water. The potent ion-dipole interactions between the K⁺ and COO⁻ ions and the water molecules are expected to overcome the lattice energy of the salt.[5][7] The general solubility rules for potassium salts further support this, as they are typically water-soluble.[8]
In Ethanol : The solubility in ethanol is anticipated to be considerably lower than in water.[9] While ethanol is a polar solvent and can engage in ion-dipole interactions, its lower polarity and dielectric constant make it less efficient at stabilizing the dissociated ions compared to water.[4] The presence of the non-polar ethyl group in ethanol may have some favorable interaction with the thienyl rings, but this is unlikely to compensate for the weaker ion-dipole forces. The general trend for inorganic salts is a decrease in solubility with decreasing polarity of the alcoholic solvent.[9]
Section 2: Experimental Determination of Solubility
To move from theoretical prediction to empirical fact, a systematic experimental approach is required. The following protocol outlines a reliable method for determining the equilibrium solubility of potassium di-2-thienylglycolate.
Experimental Workflow Diagram
Caption: Workflow for Equilibrium Solubility Determination.
Detailed Experimental Protocol
Objective: To determine the solubility of potassium di-2-thienylglycolate in water and ethanol at a controlled temperature (e.g., 298.15 K / 25 °C).
Add an excess amount of potassium di-2-thienylglycolate to several sealed vials. The excess is crucial to ensure equilibrium with the solid phase is achieved.
To each vial, add a precise volume (e.g., 10.00 mL) of the respective solvent (water or ethanol).
Equilibration:
Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C).
Agitate the mixtures for a sufficient period to reach equilibrium (typically 24-48 hours). A preliminary time-course study can determine the minimum time required.
After agitation, allow the vials to stand undisturbed at the same temperature for at least 2 hours to allow the excess solid to settle.[10]
Sampling and Analysis:
Carefully withdraw a known volume of the clear supernatant using a calibrated pipette.
Immediately filter the sample through a 0.45 µm syringe filter to remove any suspended microcrystals.
Accurately dilute the filtered sample with the corresponding solvent to a concentration that falls within the linear range of the analytical method.
Quantify the concentration of potassium di-2-thienylglycolate in the diluted samples. Given the thienyl chromophores, UV-Vis spectroscopy is a viable method.[11][12][13][14][15] Alternatively, HPLC can be used for more complex matrices.[16]
Calculation:
From the measured concentration of the diluted sample, calculate the concentration of the original saturated solution, accounting for the dilution factor.
Express the solubility in standard units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).
Self-Validation:
The experiment should be performed in triplicate for each solvent to ensure reproducibility.[17]
The presence of a solid phase at the end of the equilibration period confirms that a saturated solution was achieved.
Section 3: Data Presentation and Interpretation
While specific experimental values are not available in the literature, the results of the described protocol would be summarized as follows:
Table 1: Hypothetical Solubility of Potassium Di-2-Thienylglycolate at 25°C
Solvent
Predicted Solubility
Quantitative Value (Hypothetical)
Molar Solubility (Hypothetical)
Water
High
>> 10 g/100 mL
> 0.4 M
Ethanol
Low to Moderate
< 1 g/100 mL
< 0.04 M
Interpretation of Results:
A significant difference in the solubility values between water and ethanol, as hypothesized in Table 1, would provide strong evidence for the dominance of ion-dipole interactions in the dissolution process. The high solubility in water would confirm the compound's ionic character and the effectiveness of water as a polar solvent. The lower solubility in ethanol would highlight the reduced capacity of less polar solvents to stabilize the dissociated ions, a crucial consideration for crystallization and purification processes where ethanol might be used as an anti-solvent.[18]
Section 4: Causality and Field-Proven Insights
Why choose the equilibrium solubility method? This method is considered the gold standard for determining the thermodynamic solubility of a compound. It ensures that the system has reached a true equilibrium state, providing a reliable and reproducible value that is essential for building accurate process models in drug development.
Temperature as a Critical Factor: The solubility of most salts increases with temperature.[4][19] Therefore, conducting these experiments at various temperatures (e.g., 10°C, 25°C, 40°C) would provide a more complete solubility profile. This data is invaluable for designing crystallization processes, where controlled cooling is often used to induce precipitation and control crystal size.
Impact on Drug Development:
Synthesis: A solvent in which the starting materials are soluble but the product has limited solubility can be advantageous for product isolation.
Purification: Recrystallization, a common purification technique, relies on the differential solubility of the compound and impurities in a solvent or solvent mixture at different temperatures.
Formulation: For orally administered drugs, aqueous solubility is a key determinant of dissolution rate and bioavailability.
Conclusion
References
Pinho, S. P., & Macedo, E. A. (n.d.). Solubility of NaCl, NaBr, and KCl in Water, Methanol, Ethanol, and Their Mixed Solvents.
Fuks-Janczarek, I., et al. (2009). UV-vis absorption spectra of 1,4-dialkoxy-2,5-bis[2-(thien-2-yl)ethenyl]benzenes. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 72(2), 394-398.
Solubility of NaCl, NaBr, and KCl in Water, Methanol, Ethanol, and Their Mixed Solvents. (n.d.).
What are the factors influencing the solubility of lead salts in organic solvents? (2025, December 10). Blog.
b. What intermolecular forces beside London dispersion forces, if any, ex... (2025, October 15). Filo.
The Four Intermolecular Forces and How They Affect Boiling Points. (2026, January 20).
Solubility table. (n.d.). Wikipedia.
POTASSIUM THIOGLYCOLATE (KOPCOLATE). (n.d.).
6.3: Intermolecular Forces. (2023, October 3). Chemistry LibreTexts.
E3: Solubility Constants for Compounds at 25°C. (2020, November 2). Chemistry LibreTexts.
Selective synthesis of methyl dithienyl-glycol
Synthesis of the potassium salt of 2,3,4,5-tetrahydrodipicolinic acid, a key intermediate in the diaminopimelate p
Solubility Table for Water at Temper
Ethanol with Cyclohexane and Water. (2015, February 18). IUPAC-NIST Solubilities Database - National Institute of Standards and Technology.
Potassium thioglycol
Solubility Diagrams of the Potassium Iodide-Water-Ethanol and Iodine-Water-Ethanol Ternary Systems. (n.d.).
Solubility of potassium dichromate in dilute aqueous ethanol solutions in the temperature range 283 K to 303 K. (1997, January 1).
Experimental study on property enhancement of potassium Brines with alcohol additives for well completion applic
Solubility and Thermodynamic Properties of Dipotassium or Disodium Hydrogenphosphates in Aqueous Solutions at Various Temperatures | Request PDF. (2025, August 6).
Author: BenchChem Technical Support Team. Date: March 2026
Topic:Content Type: Technical Guide / Whitepaper
Audience: Researchers, Medicinal Chemists, Drug Development Professionals
A Technical Guide to Next-Generation Muscarinic Antagonists
Executive Summary
The transition from classical belladonna alkaloids to modern Long-Acting Muscarinic Antagonists (LAMAs) represents a pivotal shift in respiratory pharmacology. Central to this evolution is the Di-2-thienylglycolic acid (DTGA) moiety. Unlike their phenyl-based predecessors (e.g., atropine, ipratropium), derivatives of DTGA—most notably Tiotropium and Aclidinium —exhibit a unique "kinetic selectivity." This guide dissects the structure-activity relationships (SAR), synthetic challenges, and validation protocols necessary for developing and characterizing these high-affinity anticholinergics.
Chemical Architecture & SAR: The Thiophene Advantage
The Dithienylglycolate Pharmacophore
The core pharmacophore of this class is the ester of 2-hydroxy-2,2-di(2-thienyl)acetic acid . While early anticholinergics utilized mandelic or benzilic acid (phenyl rings), the substitution with thiophene rings introduces critical physicochemical changes:
Bioisosterism & Sterics: Thiophene is physically smaller than benzene (6-membered vs. 5-membered ring), allowing for a denser packing within the hydrophobic aromatic cage of the muscarinic receptor.
Electronic Effects: Thiophene is electron-rich (excess
-electron density). This enhances - interactions with the aromatic residues (Tyr, Trp) lining the orthosteric binding site of the M3 receptor.
The "Snap-Lock" Hydroxyl: The
-hydroxyl group is not merely a solubility enhancer; it is a mechanistic anchor. It forms a critical hydrogen bond with Asn508 in the M3 receptor transmembrane domain. This interaction is thermodynamically favorable but kinetically rigid, contributing to the extremely slow dissociation rate.
Synthetic Logic & Impurity Control
The synthesis of DTGA derivatives typically proceeds via a Grignard reaction, followed by transesterification. A critical technical challenge is the formation of regioisomers.
Figure 1: Synthetic pathway highlighting the critical regioisomeric impurity risk during the Grignard formation of the glycolate core.
Pharmacodynamics: The Kinetic Selectivity Paradigm
The clinical superiority of DTGA derivatives lies not in their affinity (
), but in their residence time.
Kinetic Selectivity (M3 vs. M2)
Tiotropium binds to M1, M2, and M3 receptors with similar high affinity (
nM). However, for a respiratory drug, blocking M2 (the autoreceptor that limits acetylcholine release) is undesirable.
This differential off-rate allows the drug to act as a "pseudo-irreversible" antagonist at the bronchial M3 receptors while sparing the cardiac/neuronal M2 receptors, reducing tachycardia risks.
Figure 2: Kinetic Selectivity Model showing the differential dissociation rates that confer the "Long-Acting" status to DTGA derivatives.
g protein) with (~0.2 nM) and the Test Compound ( concentration) for 2 hours at 23°C to reach equilibrium.
Dissociation Initiation: Add a massive excess of unlabeled Atropine (10
M) to block re-binding of the radioligand.
Time-Point Harvesting: At defined intervals (0, 0.5, 1, 4, 8, 24, 36 hours), filter aliquots through GF/B glass fiber filters using a cell harvester.
Quantification: Measure retained radioactivity via liquid scintillation counting.
Analysis: Plot ln(Bound/Bound_0) vs. Time. The negative slope is
.
Calculation:
.
Protocol B: Functional Organ Bath (Guinea Pig Trachea)
Objective: To validate functional antagonism and duration of action in tissue.
Workflow:
Preparation: Isolate guinea pig tracheal rings; suspend in Krebs-Henseleit buffer at 37°C, oxygenated with 95%
/5% .
Pre-contraction: Induce tone with Methacholine (
).
Treatment: Add DTGA derivative (e.g., 10 nM) and incubate for 2 hours.
Washout: Wash tissue repeatedly with fresh buffer every 15 minutes.
Re-challenge: At 2-hour intervals post-washout, challenge with Methacholine to assess receptor occupancy recovery.
Success Criteria: A DTGA derivative should maintain >50% inhibition of contraction even after 6+ hours of washout (demonstrating slow dissociation).
Data Summary: Comparative Profiling
The following table summarizes the quantitative advantage of DTGA derivatives (Tiotropium/Aclidinium) over classical phenyl-glycolates (Ipratropium).
Compound
Structural Class
M3 Affinity ()
M3 Dissociation
Functional Duration
Ipratropium
Phenyl-glycolate (Mandelic)
9.5
~0.5 hours
Short-Acting (SAMA)
Tiotropium
Dithienyl-glycolate
10.5
> 35 hours
Long-Acting (LAMA)
Aclidinium
Dithienyl-glycolate
9.8
> 10 hours *
Long-Acting (LAMA)
*Note: Aclidinium is designed with a "soft drug" motif for rapid plasma hydrolysis, but maintains long receptor residence time.
Conclusion
The Di-2-thienylglycolic acid moiety is not merely a structural alternative to benzilic acid; it is a functional upgrade that enables kinetic selectivity. By leveraging the electron-rich thiophene rings and the "snap-lock" hydroxyl interaction, researchers can design antagonists that provide 24-hour bronchodilation with a once-daily dosing regimen. Future development should focus on optimizing the ester linkage to balance receptor residence time with systemic clearance (soft-drug approach) to minimize systemic anticholinergic side effects.
References
Barnes, P. J. (2000). The pharmacological properties of tiotropium. Chest. Link
Casarosa, P., et al. (2009).[3] The constitutive activity of the human muscarinic M3 receptor unmasks differences in the pharmacology of anticholinergics. Journal of Pharmacology and Experimental Therapeutics. Link
Prat, M., et al. (2009). Discovery of novel quaternary ammonium derivatives of (3R)-quinuclidinol esters as potent and long-acting muscarinic antagonists. Journal of Medicinal Chemistry. Link
Tautermann, C. S., et al. (2013).[3] Molecular basis for the long duration of action and kinetic selectivity of tiotropium for the muscarinic M3 receptor. Journal of Medicinal Chemistry. Link
Gavrilyuk, J. (2012). Aclidinium Bromide: A Novel Long-Acting Muscarinic Antagonist for COPD. Drugs of Today. Link
BenchChem. (2025).[4] Identifying and minimizing side products in Di-2-thienylglycolic acid reactions. Link
An In-depth Technical Guide to 2-Hydroxy-2,2-di(2-thienyl)acetic Acid Potassium Salt and its Congeners
For Researchers, Scientists, and Drug Development Professionals Foreword This guide provides a comprehensive technical overview of 2-Hydroxy-2,2-di(2-thienyl)acetic acid potassium salt, a significant compound in pharmaco...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Foreword
This guide provides a comprehensive technical overview of 2-Hydroxy-2,2-di(2-thienyl)acetic acid potassium salt, a significant compound in pharmacological research, particularly in the study of cholinergic systems. As a non-selective muscarinic acetylcholine receptor (mAChR) antagonist, this molecule serves as a critical tool in competitive binding assays and as a precursor in the synthesis of important therapeutic agents. This document delves into its chemical identity, synthesis, mechanism of action, and practical applications, offering field-proven insights and detailed methodologies to support researchers in their endeavors.
Chemical Identity and Synonyms
2-Hydroxy-2,2-di(2-thienyl)acetic acid potassium salt is a well-characterized organic compound. For clarity and comprehensive literature searching, it is essential to be familiar with its various synonyms and related nomenclature.
Primary Name: 2-Hydroxy-2,2-di(2-thienyl)acetic acid potassium salt
The primary route for synthesizing the parent acid, 2-Hydroxy-2,2-di(2-thienyl)acetic acid, is through the benzilic acid rearrangement of di-2-thienyl ketone. This method is efficient for aromatic 1,2-diketones that lack enolizable protons.[5]
Synthesis of 2-Hydroxy-2,2-di(2-thienyl)acetic Acid
Principle: The benzilic acid rearrangement involves the 1,2-rearrangement of a 1,2-diketone to form an α-hydroxy-carboxylic acid in the presence of a strong base.
Caption: Workflow for the synthesis of 2-Hydroxy-2,2-di(2-thienyl)acetic acid.
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve di-2-thienyl ketone in a suitable organic solvent such as ethanol or dioxane.
Addition of Base: In a separate vessel, prepare an aqueous solution of potassium hydroxide (KOH). Slowly add the aqueous KOH solution to the stirred solution of the diketone.
Reaction: Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) to observe the disappearance of the starting material.
Workup and Precipitation: After the reaction is complete, cool the mixture to room temperature. Acidify the mixture by the slow addition of concentrated hydrochloric acid (HCl) with stirring until the pH is approximately 2. This will cause the crude 2-Hydroxy-2,2-di(2-thienyl)acetic acid to precipitate out of the solution.
Purification: The crude product can be purified by extraction into an organic solvent, followed by washing of the organic layer to remove water-soluble impurities. The final pure product is obtained by crystallization from a suitable solvent system.
Preparation of the Potassium Salt
The potassium salt can be readily prepared from the purified carboxylic acid.
Experimental Protocol:
Dissolve the purified 2-Hydroxy-2,2-di(2-thienyl)acetic acid in a suitable solvent, such as ethanol.
In a separate container, dissolve a stoichiometric equivalent of potassium hydroxide (KOH) in a minimal amount of water or ethanol.
Slowly add the KOH solution to the stirred solution of the carboxylic acid.
Monitor the pH of the solution, aiming for a neutral to slightly basic pH (7.0-8.5).
The potassium salt can then be isolated by evaporation of the solvent or by precipitation through the addition of a non-polar co-solvent. The resulting solid should be dried under vacuum.
Mechanism of Action and Pharmacological Profile
2-Hydroxy-2,2-di(2-thienyl)acetic acid potassium salt is a non-selective muscarinic acetylcholine receptor (mAChR) antagonist.[6] Muscarinic receptors are G-protein coupled receptors that mediate the effects of the neurotransmitter acetylcholine in the central and peripheral nervous systems.[6] There are five subtypes of muscarinic receptors, M1 through M5, which are involved in a wide range of physiological functions.[7]
As a non-selective antagonist, this compound binds to multiple muscarinic receptor subtypes, thereby blocking the effects of acetylcholine. This property makes it a valuable tool in pharmacology for studying the roles of muscarinic receptors and for determining the binding affinity of other test compounds through competitive displacement assays.[1]
Caption: Mechanism of action as a muscarinic antagonist.
Applications in Research and Drug Development
Competitive Binding Assays
The primary application of 2-Hydroxy-2,2-di(2-thienyl)acetic acid potassium salt is as a competitor ligand in radioligand and fluorescence-based binding assays.[1] In these assays, it is used to displace a labeled ligand from the muscarinic receptors, allowing for the determination of the binding affinities (Ki values) of novel unlabelled compounds.
Preparation: Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 7.4). Prepare serial dilutions of the test compounds and 2-Hydroxy-2,2-di(2-thienyl)acetic acid potassium salt.
Assay Setup: In a 96-well plate, add the assay buffer, a source of muscarinic receptors (e.g., cell membranes from a cell line expressing a specific mAChR subtype), a fixed concentration of a suitable radioligand (e.g., [³H]-N-methylscopolamine), and varying concentrations of the competitor (either the test compound or the reference antagonist).
Incubation: Incubate the plate for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes at room temperature).
Termination and Filtration: Terminate the reaction by rapid filtration through a glass fiber filter, followed by washing with ice-cold buffer to remove unbound radioligand.
Quantification: Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis: The data is used to generate competition curves, from which the IC50 values (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) can be determined. The Ki values can then be calculated using the Cheng-Prusoff equation.
Precursor for Drug Synthesis
2-Hydroxy-2,2-di(2-thienyl)acetic acid is a crucial intermediate in the synthesis of several clinically important long-acting muscarinic antagonists (LAMAs), most notably tiotropium bromide.[3] LAMAs are a cornerstone in the management of chronic obstructive pulmonary disease (COPD).
Potential for mPGES-1 Inhibition
Recent research has explored derivatives of 2-(thiophen-2-yl)acetic acid as potential inhibitors of microsomal prostaglandin E synthase-1 (mPGES-1).[8][9] mPGES-1 is a key enzyme in the inflammatory pathway, responsible for the production of prostaglandin E2 (PGE2). While direct experimental evidence for the inhibition of mPGES-1 by 2-Hydroxy-2,2-di(2-thienyl)acetic acid is not yet available, its structural similarity to compounds with known mPGES-1 inhibitory activity suggests this as a potential area for future investigation.
Structure-Activity Relationships (SAR)
The dithienylglycolic acid moiety is a key structural feature for high-affinity binding to muscarinic receptors. Structure-activity relationship studies on related muscarinic antagonists have provided insights into the importance of this group. The two thiophene rings contribute to the hydrophobic interactions within the receptor's binding pocket. Modifications to these rings or the glycolic acid core can significantly impact binding affinity and selectivity for different muscarinic receptor subtypes. For instance, the design of selective M3 muscarinic antagonists has been achieved by modifying the ester side chain attached to the glycolic acid core.
Conclusion
2-Hydroxy-2,2-di(2-thienyl)acetic acid potassium salt is a valuable tool in pharmacological research and a key building block in the synthesis of important therapeutics. Its well-established role as a non-selective muscarinic antagonist makes it indispensable for in vitro binding studies. A thorough understanding of its chemical properties, synthesis, and mechanism of action, as outlined in this guide, is crucial for its effective application in research and drug development. Further exploration of its potential as a scaffold for novel therapeutics, including potential mPGES-1 inhibitors, represents an exciting avenue for future research.
References
BenchChem. (2025). Identifying and minimizing side products in Di-2-thienylglycolic acid reactions. Technical Support Center.
Di Micco, S., et al. (2021). Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Frontiers in Chemistry, 9, 676631.
Frontiers in Pharmacology. (2022). Pharmacokinetics, metabolite profiling, safety, and tolerability of inhalation aerosol of 101BHG-D01, a novel, long-acting and selective muscarinic receptor antagonist, in healthy Chinese subjects. Frontiers in Pharmacology.
Frontiers in Chemistry. (2021). Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition.
Der Pharma Chemica. (2016). Structure activity relationship of Atropine analogues with muscarinic acetyl choline M1 receptor: A molecular docking based approach. Der Pharma Chemica, 8(10), 221-229.
PMC. (2019). Synthesis, structure–activity relationship and binding mode analysis of 4-thiazolidinone derivatives as novel inhibitors of human dihydroorotate dehydrogenase. RSC Medicinal Chemistry.
PMC. (2020). In Vitro and In Silico Kinetic Studies of Patented 1,7-diEthyl and 1,7-diMethyl Aminoalkanol Derivatives as New Inhibitors of Acetylcholinesterase. Molecules, 25(23), 5769.
PMC. (2010). Muscarinic receptor antagonists, from folklore to pharmacology; finding drugs that actually work in asthma and COPD. British Journal of Pharmacology, 163(1), 44-59.
Medbullets. (2021). Muscarinic Antagonists.
ibd-biotech. (n.d.). In Vivo models.
Google Patents. (n.d.).
PubMed. (2024). Design and synthesis of novel dithiazole carboxylic acid Derivatives: In vivo and in silico investigation of their Anti-Inflammatory and analgesic effects. Bioorganic Chemistry, 145, 107120.
International Journal of Pharmaceutical Research and Allied Sciences. (2021).
ResearchGate. (2025).
ResearchGate. (n.d.). Binding affinity (K i , nM) of compounds 6-27 at cloned human muscarinic receptor subtypes (hm1-5) expressed in CHO cells.
PMC. (2024). Structure–activity relationship expansion and microsomal stability assessment of the 2-morpholinobenzoic acid scaffold as antiproliferative phosphatidylcholine-specific phospholipase C inhibitors. RSC Medicinal Chemistry.
Multispan, Inc. (n.d.). Muscarinic GPCR Family Subtypes and Products.
ChemicalBook. (n.d.).
BindingDB. (n.d.). Ki Summary.
Guide to Pharmacology. (2023). Acetylcholine receptors (muscarinic).
Medbullets. (2021). Muscarinic Antagonists.
PMC. (2021). Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity.
PMC. (2020). In Vitro and In Silico Kinetic Studies of Patented 1,7-diEthyl and 1,7-diMethyl Aminoalkanol Derivatives as New Inhibitors of Acetylcholinesterase.
Synthesis of Di-2-thienylglycolic acid potassium salt from di-2-thienyl ketone
Technical Application Note: Scalable Synthesis of Potassium Di-2-thienylglycolate via Phase-Transfer Catalysis Executive Summary This application note details a robust, scalable protocol for synthesizing Potassium Di-2-t...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Application Note: Scalable Synthesis of Potassium Di-2-thienylglycolate via Phase-Transfer Catalysis
Executive Summary
This application note details a robust, scalable protocol for synthesizing Potassium Di-2-thienylglycolate , a critical intermediate in the manufacturing of anticholinergic bronchodilators such as Tiotropium Bromide .
Unlike standard benzilic acid rearrangements which require 1,2-diketones, this protocol utilizes the Jocic-Reeve reaction (reaction of a ketone with chloroform and base) to introduce the carboxyl moiety. To ensure pharmaceutical-grade purity, this guide implements a "Purification Loop" strategy: initially isolating the free acid to remove inorganic salts (KCl) generated during the carbene chemistry, followed by a controlled salt formation step to yield the high-purity potassium salt.
Strategic Analysis & Chemistry
The Chemical Challenge
The thiophene ring is electron-rich and susceptible to ring-opening or polymerization under the harsh, strongly basic conditions typically required for trichloromethanide generation.
Risk: Exothermic runaway leading to "tarry" side products.
Solution: Use of Phase Transfer Catalysis (PTC) .[1] By using a catalyst (TEBA) and controlling the temperature, we maintain low concentrations of the active carbanion species, minimizing side reactions.
Reaction Mechanism
The synthesis proceeds via the addition of the trichloromethyl anion (generated in situ from chloroform and KOH) to the ketone, forming a trichloromethyl carbinol. This intermediate undergoes intramolecular substitution to form a gem-dichloroepoxide, which rapidly hydrolyzes to the
-hydroxy acid salt.
Figure 1: Mechanistic pathway of the Jocic-Reeve synthesis applied to di-2-thienyl ketone.
Materials & Equipment
Reagents Table
Reagent
CAS No.
Function
Grade/Purity
Di-2-thienyl ketone
704-38-1
Substrate
>98% (HPLC)
Chloroform
67-66-3
Reagent/Solvent
ACS Reagent, Stabilized
Potassium Hydroxide
1310-58-3
Base
Flakes, >85%
TEBA
56-37-1
Phase Transfer Cat.
99% (Triethylbenzylammonium chloride)
Methanol
67-56-1
Solvent
HPLC Grade
Hydrochloric Acid
7647-01-0
Acidifier
37% ACS Reagent
Equipment
Reactor: Jacketed glass reactor (1L to 5L) with overhead mechanical stirring (high torque required).
Temp Control: Cryostat capable of -10°C to +60°C.
Filtration: Sintered glass funnel (G3) or Nutsche filter.
Experimental Protocol
Phase I: Synthesis of Di-2-thienylglycolic Acid (Intermediate)
Rationale: Direct isolation of the potassium salt from the reaction mixture is inefficient due to the high load of KCl byproduct. Isolating the free acid first ensures removal of inorganic contaminants.
Setup: Charge the reactor with Di-2-thienyl ketone (19.4 g, 100 mmol) and TEBA (1.1 g, 5 mmol) .
Solvent Addition: Add Chloroform (80 mL) . Stir until dissolved.
Base Preparation: In a separate vessel, prepare a slurry or concentrated solution of KOH (28.0 g, 500 mmol) in minimal water (or use powdered KOH directly if using strictly anhydrous PTC conditions, though 50% aq. KOH is safer/standard).
Reaction (Exotherm Control):
Cool the ketone/chloroform mixture to 0–5°C .
Add the KOH solution dropwise over 60 minutes.
Critical: Do not allow internal temperature to exceed 10°C during addition to prevent thiophene polymerization.
Maturation: Once addition is complete, allow the mixture to warm to 20–25°C and stir vigorously for 4–6 hours. The mixture will thicken.
Quench & Extraction:
Dilute with Water (200 mL) . Stir for 30 mins.
Separate the phases. The product (salt form) is in the Aqueous Phase .
Wash the aqueous phase with Dichloromethane (2 x 50 mL) to remove unreacted ketone.
Acidification:
Cool the aqueous phase to 5°C.
Slowly acidify with Conc. HCl to pH 1–2. The Di-2-thienylglycolic acid will precipitate as an off-white solid.
Isolation: Filter the solid, wash with cold water, and dry under vacuum at 45°C.
Target Yield (Acid): ~20–22 g (83–90%).
Melting Point Check: 148–150°C.
Phase II: Conversion to Potassium Salt
Rationale: Reaction of the pure acid with stoichiometric KOH in a controlled solvent system yields the high-purity salt.
Dissolution: Suspend the dried Di-2-thienylglycolic acid (24.0 g, 100 mmol) in Methanol (150 mL) .
Neutralization:
Prepare a solution of KOH (5.6 g, 100 mmol) in Methanol (50 mL) .
Add the KOH/MeOH solution to the acid suspension slowly at room temperature.
The mixture will become clear as the salt forms, followed potentially by crystallization.
Crystallization:
Concentrate the solution on a rotary evaporator to approx. 50% volume.
Add Acetone (100 mL) or Diethyl Ether as an anti-solvent to induce precipitation.
Cool to 0°C for 2 hours.
Final Isolation: Filter the white crystalline solid. Wash with cold acetone.
Drying: Dry in a vacuum oven at 50°C for 12 hours.
Process Workflow Diagram
Figure 2: Operational workflow separating the crude synthesis from the salt purification step.
Critical Process Parameters (CPPs) & Troubleshooting
Parameter
Specification
Scientific Rationale
Addition Temp
< 10°C
Thiophene rings are prone to electrophilic attack/polymerization. Higher temps lead to dark, tarry impurities.
Stirring Rate
> 300 RPM
The reaction is biphasic (Solid/Liq or Liq/Liq). Mass transfer is the rate-limiting step; high shear is required.
Acidification pH
1.0 – 2.0
Insufficient acidification (pH > 3) leaves the product as a soluble salt, reducing yield.
KOH Stoichiometry
1.00 - 1.02 eq
In Phase II, excess KOH will remain in the final product (hygroscopic). Use titration to ensure exact stoichiometry.
Troubleshooting Guide:
Problem: Product is colored (Pink/Brown).
Cause: Oxidation of thiophene or polymerization.
Fix: Recrystallize from Methanol/Activated Carbon. Ensure N2 atmosphere during Phase I.
Problem: Low Yield in Phase I.
Cause: Incomplete hydrolysis of the gem-dichloro intermediate.
Fix: Increase the "Maturation" time at 25°C or gently warm to 40°C after the exotherm has subsided.
References
Boehringer Ingelheim Pharma. (2002). Process for the production of scopine esters.[2][3][4][5] US Patent 6,482,960. Link
Relevance: Describes the industrial context of di-2-thienylglycolic acid deriv
Madaus AG. (1991). Tiotropium bromide and related compounds.[1][5] EP Patent 0418716.[3][5] Link
Relevance: The foundational patent describing the use of di-2-thienylglycolic acid intermediates.[2][3][4][5]
Reeve, W. (1960). The Reaction of Dichlorocarbene with Ketones.Journal of Organic Chemistry.
Relevance: Establishes the mechanism (Jocic-Reeve) for converting ketones to
-hydroxy acids using chloroform/base.
BenchChem. (2025).[6] Identifying and minimizing side products in Di-2-thienylglycolic acid reactions.Link
Relevance: Provides specific troubleshooting for thiophene ring instability.
In-Depth Technical Guide: Competitive Radioligand Binding Assay Protocol Using Di-2-thienylglycolic Acid Salt
Abstract Di-2-thienylglycolic acid potassium salt is a potent, non-selective muscarinic acetylcholine receptor (mAChR) antagonist. It serves as a critical structural moiety in widely used anticholinergic bronchodilators,...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Di-2-thienylglycolic acid potassium salt is a potent, non-selective muscarinic acetylcholine receptor (mAChR) antagonist. It serves as a critical structural moiety in widely used anticholinergic bronchodilators, such as glycopyrrolate and tiotropium[1]. In pharmacological profiling and drug discovery, this compound is frequently utilized as an unlabeled competitor ligand to characterize receptor binding kinetics and evaluate the affinity of novel therapeutics[2]. This application note provides a self-validating, step-by-step protocol for conducting a competitive radioligand binding assay using
-N-Methylscopolamine (-NMS) against Di-2-thienylglycolic acid salt.
Mechanistic Overview & Experimental Causality
Competitive binding assays rely on the dynamic equilibrium between a membrane-bound receptor, a labeled probe, and an unlabeled test compound[3]. In this system, ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
-NMS is selected as the radioligand due to its high affinity, hydrophilicity (which restricts it to surface receptors and prevents intracellular accumulation), and exceptionally low non-specific binding profile[4][5]. Di-2-thienylglycolic acid salt competes directly for the orthosteric binding site of the mAChR.
Causality in Experimental Design:
Buffer Architecture: The assay buffer (20 mM HEPES, 100 mM NaCl, 10 mM MgCl₂, pH 7.4) is formulated to mimic physiological ionic strength. The inclusion of
is critical; divalent cations allosterically stabilize the receptor conformation, thereby enhancing ligand binding affinity and signal window[4].
Thermodynamic Equilibrium: Muscarinic antagonists often exhibit slow dissociation kinetics. An incubation time of 2 to 3 hours at room temperature ensures the system reaches steady-state equilibrium. This is a strict mathematical prerequisite for accurate affinity (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
) calculations.
Caption: Principle of competitive radioligand binding at the muscarinic acetylcholine receptor.
Detailed Experimental Protocol
Reagents & Materials Preparation
Target Tissue: CHO-K1 cell membranes stably expressing human M1-M5 receptors (stored at -80°C)[6].
Step 1: Filter Plate Pre-treatment
Soak the Whatman GF/B filter plates in 0.15% (v/v) polyethylenimine (PEI) for 1 hour at room temperature prior to the assay.
Expert Insight: PEI coats the negatively charged glass fibers, neutralizing them to drastically reduce the non-specific binding of the positively charged
Step 4: Incubation
Seal the plate and incubate at room temperature (22-25°C) for 120-180 minutes with gentle orbital agitation[4][7].
Step 5: Termination & Detection
Terminate the reaction by rapid vacuum filtration through the PEI-treated GF/B plate[2].
Wash the filters 3 to 4 times with 200 µL of ice-cold wash buffer (0.9% NaCl or 50 mM Tris-HCl, pH 7.4) to remove unbound radioligand[4].
Expert Insight: Using ice-cold buffer is critical as it kinetically freezes the system, slowing the dissociation rate of the bound ligand during the wash step.
Dry the plate, add 50 µL of scintillation cocktail per well, and quantify radioactivity (Counts Per Minute, CPM) using a microplate scintillation counter[4].
Data Analysis & Quantitative Presentation
The raw CPM data must be converted to specific binding by subtracting the NSB values from all wells. The
(the concentration of the competitor that displaces 50% of specific binding) is determined via non-linear regression using a four-parameter logistic equation[8].
Because the
value is inherently dependent on the concentration of the radioligand used in the assay, it must be converted to the absolute inhibition constant () to allow for standardized comparisons. This is achieved using the Cheng-Prusoff equation [9][10]:
Where:
= Concentration of -NMS used in the assay.
= Dissociation constant of -NMS (determined via independent saturation binding experiments).
Table 1: Typical Quantitative Parameters for mAChR Competitive Binding Assays
Crystallization solvents for purifying Di-2-thienylglycolic acid potassium salt
Application Note & Protocol Optimized Crystallization Strategies for the Purification of Di-2-thienylglycolic Acid Potassium Salt Abstract This comprehensive guide provides detailed application notes and validated protoc...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note & Protocol
Optimized Crystallization Strategies for the Purification of Di-2-thienylglycolic Acid Potassium Salt
Abstract
This comprehensive guide provides detailed application notes and validated protocols for the purification of Di-2-thienylglycolic acid potassium salt, a critical intermediate in the synthesis of various active pharmaceutical ingredients (APIs), including the anticholinergic drug Tiotropium Bromide.[1] Achieving high purity at this stage is paramount to minimizing impurity carryover and ensuring the safety and efficacy of the final API.[2][3] This document moves beyond simple procedural lists to explain the underlying chemical principles governing solvent selection and crystallization outcomes. We present two robust protocols—a single-solvent recrystallization and an anti-solvent crystallization method—designed for scalability and reproducibility. This guide is intended for researchers, chemists, and process development professionals engaged in pharmaceutical synthesis and purification.
Introduction: The Criticality of Intermediate Purification
Di-2-thienylglycolic acid is synthesized via the benzilic acid rearrangement of di-2-thienyl ketone, a process typically conducted under strongly basic conditions using potassium hydroxide (KOH).[4] This reaction directly yields the potassium salt of the acid in the reaction mixture. Isolating and purifying this salt, rather than proceeding directly to the free acid, offers a strategic advantage by allowing for the early removal of process-related impurities.
Common impurities at this stage can include:
Unreacted Starting Materials: Primarily di-2-thienyl ketone, which is neutral and will exhibit different solubility characteristics than the ionic salt.[4]
Side-Reaction Products: Byproducts from the rearrangement or potential degradation of the thiophene ring under harsh conditions.[4]
Process Reagents: Residual KOH or other inorganic salts.
Effective purification is not merely procedural; it is a critical control point. Crystallization is a powerful and scalable technique for this purpose, leveraging differences in solubility between the desired compound and its impurities to achieve high levels of purity.[5][6] The selection of an appropriate solvent system is the most critical factor determining the success of the crystallization process.[4]
The Theory of Solvent Selection for Potassium Salts
The ideal crystallization solvent should exhibit a steep solubility curve for the solute: high solubility at elevated temperatures and low solubility at ambient or sub-ambient temperatures.[4] For ionic compounds like Di-2-thienylglycolic acid potassium salt, solvent polarity is a key determinant of solubility.
Polar Protic Solvents (e.g., Water, Methanol, Ethanol): These solvents are generally effective at dissolving salts due to their ability to solvate both the potassium cation (K+) and the carboxylate anion (R-COO⁻) through ion-dipole interactions and hydrogen bonding. Water is an excellent solvent but may lead to low recovery if the salt's solubility remains high even at low temperatures.
Polar Aprotic Solvents (e.g., Acetonitrile, Acetone): These solvents possess a dipole moment and can dissolve salts, but typically to a lesser extent than protic solvents. Acetonitrile, in particular, has been shown to be effective for crystallizing related pharmaceutical intermediates.[1]
Nonpolar Solvents (e.g., Toluene, Heptane): The potassium salt will be virtually insoluble in these solvents. They are primarily useful as "anti-solvents."
The two primary strategies derived from these principles are:
Single-Solvent Recrystallization: The crude salt is dissolved in a minimal amount of a suitable hot solvent and allowed to crystallize upon cooling.
Anti-Solvent Crystallization: The crude salt is dissolved in a "good" solvent in which it is highly soluble. A miscible "anti-solvent" in which the salt is insoluble is then added, causing a rapid decrease in solubility and inducing crystallization.[7] This method is particularly useful when a suitable single solvent cannot be identified.
Data-Driven Solvent Screening
A preliminary screening of solvents is essential for developing a robust crystallization protocol. The following table summarizes the properties of candidate solvents relevant to the purification of Di-2-thienylglycolic acid potassium salt.
Solvent
Boiling Point (°C)
Polarity Index
Dielectric Constant (20°C)
Suitability Notes
Safety
Water
100
10.2
80.1
High solvency, potential for low yield. Good for mixed-solvent systems.
Non-hazardous
Methanol (MeOH)
65
5.1
33.0
Good solvent. Often used in salt recrystallizations.[8]
Flammable, Toxic
Ethanol (EtOH)
78
4.3
24.5
Good solvent. Often used in mixed systems with water.[4]
Flammable
Isopropanol (IPA)
82
3.9
19.9
Moderate solvent, potential anti-solvent for more polar systems.
Flammable
Acetonitrile (MeCN)
82
5.8
37.5
Excellent candidate based on use for similar intermediates.[1]
Flammable, Toxic
Acetone
56
5.1
21.0
Moderate solvent, can be used as an anti-solvent. Low boiling point.
Highly Flammable
Methyl Ethyl Ketone (MEK)
80
4.7
18.5
Used for purifying related quaternary salts.[8] Good anti-solvent candidate.
Flammable
Toluene
111
2.4
2.4
Insoluble. Excellent anti-solvent candidate.
Flammable, Toxic
Experimental Protocols & Methodologies
The following diagram illustrates the general workflow for crystallization-based purification.
Application Notes and Protocols for Potassium di-2-Thienylglycolate Powder: Handling, Storage, and Stability Assessment
Introduction: Understanding Potassium di-2-Thienylglycolate Potassium di-2-thienylglycolate is an organic salt of significant interest in pharmaceutical research and development. Its structural features, possessing both...
Potassium di-2-thienylglycolate is an organic salt of significant interest in pharmaceutical research and development. Its structural features, possessing both a carboxylate group and two thiophene rings, suggest its potential as a versatile building block in the synthesis of novel therapeutic agents. The thiophene moiety is a well-established pharmacophore, and its incorporation can modulate the biological activity and pharmacokinetic properties of a molecule.
The physical state of this compound as a powder necessitates a thorough understanding of its handling and storage requirements to maintain its chemical integrity and ensure the safety of laboratory personnel. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the best practices for the handling, storage, and stability assessment of potassium di-2-thienylglycolate powder. The protocols outlined herein are designed to ensure the quality and reliability of experimental results by preserving the purity and stability of this key reagent.
Physicochemical Properties and Safety Considerations
A foundational understanding of the physicochemical properties of potassium di-2-thienylglycolate is crucial for its appropriate handling. While specific experimental data for this compound is not extensively published, its structure as an organic salt allows for informed predictions of its behavior.
Key Predicted Properties:
Hygroscopicity: The presence of a potassium salt of a carboxylic acid suggests that the compound is likely to be hygroscopic, meaning it can readily absorb moisture from the atmosphere.[1][2] This can lead to caking, difficulty in weighing, and potential chemical degradation through hydrolysis.[2][3]
Light Sensitivity: Many organic compounds, particularly those with aromatic or heteroaromatic rings like thiophene, can be sensitive to light, which can induce photochemical degradation.[4]
Thermal Stability: The stability of the compound at elevated temperatures should be considered, especially during processing and storage.
Safety Precautions:
All personnel handling potassium di-2-thienylglycolate powder should adhere to standard laboratory safety protocols. This includes the use of appropriate Personal Protective Equipment (PPE):
Safety glasses or goggles
Laboratory coat
Gloves (nitrile or other chemically resistant material)
Handling of the powder should be performed in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation. A properly fitted dust mask or respirator should be used if there is a potential for generating significant amounts of airborne powder.
Recommended Handling and Storage Protocols
To mitigate the risks of moisture absorption and other forms of degradation, the following handling and storage procedures are recommended.
Handling in a Controlled Environment
Given its likely hygroscopic nature, all manipulations of potassium di-2-thienylglycolate powder should be conducted in an environment with controlled humidity.[2]
Ideal Handling Area: A glove box with a controlled inert atmosphere (e.g., nitrogen or argon) and low relative humidity is the preferred environment for handling this compound.
Alternative Handling Area: If a glove box is not available, a room with a dehumidifier, maintaining a relative humidity below 40%, is a suitable alternative.[2]
Protocol for Weighing and Dispensing:
Equilibrate the sealed container of potassium di-2-thienylglycolate to the ambient temperature of the handling area before opening to prevent condensation.
Use dry, clean spatulas and weighing vessels.
Work swiftly to minimize the exposure time of the powder to the atmosphere.[1]
Immediately and tightly reseal the container after dispensing the required amount.[1]
Optimal Storage Conditions
Proper storage is paramount to preserving the long-term stability of potassium di-2-thienylglycolate powder.
To protect against potential photolytic degradation.
Atmosphere
Inert gas (e.g., Argon, Nitrogen)
To prevent oxidative degradation.
Container
Tightly sealed, opaque, moisture-proof containers (e.g., amber glass bottles with a secure cap, or high-density polyethylene (HDPE) containers).[2]
To provide a physical barrier against moisture, light, and air.
For enhanced protection, especially for long-term storage, it is advisable to place the primary container inside a secondary container with a desiccant.[6]
Stability Assessment Protocols
To ensure the continued quality of potassium di-2-thienylglycolate, a comprehensive stability testing program is essential. This typically involves both forced degradation studies and long-term stability studies, guided by principles from the International Council for Harmonisation (ICH) guidelines.[7][8][9]
Forced Degradation (Stress Testing) Protocol
Forced degradation studies are designed to identify potential degradation products and pathways by subjecting the compound to conditions more severe than those it would typically encounter.[4][10][11] This information is crucial for developing stability-indicating analytical methods.[10]
Experimental Workflow for Forced Degradation:
Caption: Workflow for Forced Degradation Studies.
Step-by-Step Protocol:
Sample Preparation: Prepare solutions or suspensions of potassium di-2-thienylglycolate in the appropriate stress media (e.g., 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂). For thermal and photolytic studies, use the solid powder. An untreated sample should be used as a control.
Stress Conditions: Expose the samples to the stress conditions for a defined period (e.g., 24-48 hours), with periodic sampling. The conditions should be adjusted to achieve a target degradation of 5-20%.[4]
Acid/Base Hydrolysis: Treat with acid or base at room temperature or elevated temperatures.[10]
Oxidation: Treat with an oxidizing agent like hydrogen peroxide.[11]
Thermal Degradation: Expose the solid powder to elevated temperatures (e.g., 10°C increments above the accelerated stability testing temperature).[12]
Photostability: Expose the powder to a light source according to ICH Q1B guidelines.[9]
Analysis: Analyze the stressed samples and the control using a suitable stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with a UV or Diode-Array Detector (DAD).
Peak Purity and Identification: Assess the purity of the main peak and identify any degradation products using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[13]
Long-Term Stability Study Protocol
Long-term stability studies evaluate the quality of the compound under recommended storage conditions over an extended period.[8]
Experimental Workflow for Long-Term Stability Study:
Troubleshooting low solubility of potassium di-2-thienylglycolate in organic solvents
Executive Summary: The "Salt-Lipophilicity" Paradox[1] Researchers working with Potassium di-2-thienylglycolate (K-DTG) often encounter a specific solubility frustration: the molecule contains two lipophilic thiophene ri...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "Salt-Lipophilicity" Paradox[1]
Researchers working with Potassium di-2-thienylglycolate (K-DTG) often encounter a specific solubility frustration: the molecule contains two lipophilic thiophene rings, yet the potassium carboxylate "head" dominates its physicochemical behavior, rendering it insoluble in the standard organic solvents (DCM, Toluene, THF) used for subsequent alkylation or esterification reactions.
This guide addresses the lattice energy vs. solvation energy conflict . The ionic lattice of K-DTG is too stable to be broken by non-polar solvents, regardless of the thiophene content. To proceed, you must either switch the solvent system , mask the cation , or shuttle the anion .
Part 1: Diagnostic Matrix (Solvent Compatibility)
Before altering your synthesis route, verify your solvent choice against the predicted solubility profile of K-DTG.
Solvent Class
Representative Solvents
Solubility Prediction
Technical Notes
Non-Polar
Hexane, Toluene, Benzene
Insoluble
Do not heat. Heating will not induce solubility and may degrade the thiophene rings via oxidation or polymerization.
Chlorinated
Dichloromethane (DCM), Chloroform
Insoluble
The most common frustration point. K-DTG will float as a suspension. Requires Phase Transfer Catalysis (see Protocol B).[1][2]
Polar Aprotic
DMF, DMSO, NMP, DMAc
Soluble
Recommended. High dielectric constants break the ionic lattice. DMSO is superior but harder to remove; DMF is the standard compromise.
Polar Protic
Methanol, Ethanol, Water
Soluble
Caution. While soluble, protic solvents form hydrogen bonds that nucleophilically solvate the carboxylate, drastically reducing its reactivity (nucleophilicity) in SN2 reactions.
Ethers
THF, Diethyl Ether, MTBE
Insoluble
Generally poor solubility. THF may work only if a Crown Ether is added.
Part 2: Decision Logic & Troubleshooting Workflows
The following decision tree outlines the corrective actions based on your specific experimental goal (Reaction vs. Purification).
Figure 1: Decision matrix for solubilizing Potassium di-2-thienylglycolate based on downstream applications.
Part 3: Detailed Troubleshooting Protocols
Protocol A: The Polar Aprotic Switch (Recommended)
Context: If your reaction tolerates high boiling point solvents, this is the cleanest method.
Mechanism: High dielectric solvents (DMSO
, DMF ) effectively shield the ion, releasing the dithienylglycolate anion for reaction.
Solvent Choice: Use anhydrous DMF (Dimethylformamide) or DMSO (Dimethyl sulfoxide).
Concentration: Aim for 0.2 M to 0.5 M.
Procedure:
Charge K-DTG into the flask under Nitrogen/Argon.
Add anhydrous DMF.
Note: Dissolution may be endothermic.[3] Gentle warming to 40°C is permitted.
Warning: If using DMF, ensure it is free of dimethylamine impurities, which can react with electrophiles.
Protocol B: Phase Transfer Catalysis (PTC)
Context: Essential when you must use non-polar solvents (DCM, Toluene) to accommodate other reagents (e.g., moisture-sensitive alkyl halides).
Mechanism: A quaternary ammonium salt (Q
X) acts as a shuttle. It pairs with the dithienylglycolate anion at the solid-liquid interface and drags it into the organic phase.
Reagents:
Catalyst: Tetrabutylammonium bromide (TBAB) or Aliquat 336.
Loading: 5–10 mol% relative to K-DTG.
Solvent: DCM or Toluene.
Step-by-Step:
Suspend K-DTG (1.0 eq) in DCM. It will look like a slurry.[4]
Add the electrophile (e.g., alkyl halide).
Add TBAB (0.05 eq) .
Agitation is critical. Stir vigorously (>500 RPM). The catalyst functions at the surface of the undissolved salt.
Observation: The slurry may not fully clear, but the reaction will proceed. Monitor consumption of the electrophile by TLC/HPLC, not by visual dissolution of the salt [1].
Protocol C: Cation Sequestration (Crown Ethers)
Context: Use this for high-value, small-scale reactions where reaction rate and "naked anion" reactivity are paramount.
Mechanism:18-Crown-6 is size-selective for the Potassium ion (
diameter ≈ 2.66 Å; 18-C-6 cavity ≈ 2.6–3.2 Å). It encapsulates the , rendering the salt soluble in Benzene/THF and leaving the carboxylate "naked" and highly reactive [2].
Stoichiometry: 1.0 eq (stoichiometric) for solubility; 0.1 eq (catalytic) if just boosting reactivity in partial solubility.
Step-by-Step:
Suspend K-DTG in dry THF or Benzene.
Add 18-Crown-6 (1.0 eq).
Stir at room temperature for 15–30 minutes.
Result: The solution should clarify significantly as the complex forms.
Safety: 18-Crown-6 is toxic and passes through skin. Double-glove.
Protocol D: Conversion to Free Acid (The "Nuclear" Option)
Context: If the potassium salt is simply too intractable for your specific purification or analysis, convert it to Di-2-thienylglycolic acid . The free acid is soluble in most organic solvents (DCM, EtOAc, Alcohols).
Step-by-Step:
Dissolve/Suspend K-DTG in a minimum amount of water.
Acidify carefully with 1N HCl to pH ~2–3.
Observation: The free acid will precipitate or oil out (due to the lipophilic thiophene rings).
Extract 3x with Ethyl Acetate or DCM .
Wash organic layer with brine, dry over Na
SO, and evaporate.
Result: You now have the organic-soluble free acid ready for esterification via DCC/EDC coupling or acid chloride formation.
Part 4: FAQ – Specific Scenarios
Q: Can I use ultrasound (sonication) to force K-DTG into Toluene?A: No. Sonication creates a fine dispersion (emulsion-like), but it does not create a true solution. Once sonication stops, the salt will settle. If your reaction requires a homogeneous solution, sonication is not a fix; use Protocol B (PTC).
Q: I am trying to make the methyl ester. Can I just reflux K-DTG in Methanol with sulfuric acid?A: Yes. This is a classic Fischer Esterification. K-DTG is soluble in methanol. The sulfuric acid will protonate the carboxylate in situ and catalyze the esterification. You do not need an organic co-solvent here.
Q: Why does my K-DTG turn black when heating in DMF?A: Thiophene rings are electron-rich and susceptible to oxidative degradation or polymerization at high temperatures, especially if the DMF is not degassed. Keep temperatures below 60°C and strictly exclude oxygen.
References
Starks, C. M. (1971). Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts. Journal of the American Chemical Society, 93(1), 195–199. Link
Pedersen, C. J. (1967). Cyclic polyethers and their complexes with metal salts.[6] Journal of the American Chemical Society, 89(26), 7017–7036. Link
Google Patents. (2019). Process for the purification of methyl-2,2-dithienylglycolate. WO2019129801A1. (Provides contrasting solubility data for the methyl ester vs. salt forms). Link
Technical Support Center: Di-2-thienylglycolic Acid (DTGA) Precipitation Guide
To: Research & Development Team, Process Chemistry Unit From: Senior Application Scientist, Separation Sciences Division Subject: Optimization of pH Conditions for Di-2-thienylglycolic Acid Precipitation Executive Summar...
Author: BenchChem Technical Support Team. Date: March 2026
To: Research & Development Team, Process Chemistry Unit
From: Senior Application Scientist, Separation Sciences Division
Subject: Optimization of pH Conditions for Di-2-thienylglycolic Acid Precipitation
Executive Summary & Core Directive
You are encountering variability in the isolation of Di-2-thienylglycolic acid (DTGA), a critical intermediate for anticholinergic APIs like Tiotropium Bromide.[1] The precipitation step is not merely about "adding acid"; it is a competition between crystallization kinetics and liquid-liquid phase separation (oiling out) .
The Core Directive:
To maximize yield (>95%) and purity (>99%), you must drive the pH at least 2 units below the pKa (approx. 3.1–3.3) while managing the supersaturation rate to prevent the formation of a metastable oil phase.
Target pH:1.0 – 1.5Critical Control Parameter: Temperature during acidification (< 10°C) and agitation rate.
The Science of Solubility: Why pH 1.5?
DTGA is an
-hydroxy acid containing two lipophilic thiophene rings. Its solubility is governed by the Henderson-Hasselbalch equation.
pKa Estimate: ~3.15 (Based on structural analogs like Benzilic acid, pKa 3.05).
Mechanism: Above pH 4.5, DTGA exists as the soluble carboxylate anion. As you lower the pH, you protonate the species, rendering it insoluble in water.
High Risk: Buffer region; sticky solids; poor yield.
pH 1.5 – 2.0
Non-ionized ()
Insoluble
Optimal Zone: Crystal growth promoted.
pH < 0.5
Non-ionized ()
Insoluble
Stability Risk: Thiophene ring degradation/tarring.
Troubleshooting Guide (FAQ)
Q1: "My product comes out as a sticky oil or gum instead of a white powder. Why?"
Diagnosis: This is "Oiling Out" (Liquid-Liquid Phase Separation).
Cause: You entered the metastable zone too quickly. The concentration of the protonated acid exceeded its solubility limit before the crystal lattice could form. The hydrophobic thiophene rings aggregated into oil droplets rather than an ordered crystal.
The Fix:
Temperature: Cool the alkaline solution to 0–5°C before adding acid. Oils are less likely to form at lower temperatures.
Seeding: Add 0.1% w/w of pure crystalline DTGA seed crystals when the pH reaches ~4.0 (just before massive precipitation starts).
Co-solvent: Ensure a small amount of methanol or acetonitrile (10-20%) is present. This increases the solubility of the oil phase slightly, giving the system time to orient into crystals.
Q2: "I acidified to pH 1.0, but the product turned pink/brown."
Diagnosis: Acid-catalyzed degradation.
Cause: Thiophene rings are electron-rich and susceptible to electrophilic attack or polymerization in the presence of strong mineral acids and heat.
The Fix:
Never add concentrated H₂SO₄ or HCl rapidly. Localized "hot spots" of acidity cause degradation.
Use dilute acid (e.g., 2M HCl or 6% HCl ) and add it dropwise.
Ensure vigorous stirring to dissipate the acid immediately.
Q3: "The yield is only 70%. Where is the rest?"
Diagnosis: Incomplete protonation or solvent loss.
Cause: If you stopped at pH 3.0 (near the pKa), 50% of your product is still soluble. Alternatively, if you used too much organic co-solvent (like Ethanol/Methanol) in the workup, the protonated acid remained dissolved in the organic fraction.
The Fix:
Confirm final pH is < 1.5 .
If using organic solvents, distill off the majority of the organic fraction before the final acidification step.
Standardized Master Protocol
Objective: Precipitation of Di-2-thienylglycolic acid from an alkaline hydrolysis mixture (e.g., Sodium Di-2-thienylglycolate).
Seed: Pure DTGA crystals (optional but recommended).
Workflow
Clarification (Crucial):
Filter the alkaline solution (pH > 10) to remove any mechanical impurities or insoluble side products. The solution must be clear.
Temperature Control:
Cool the filtrate to 0–5°C .
First Stage Acidification (Neutralization):
Slowly add 2M HCl with vigorous stirring until pH 6.0 .
Observation: Solution may become cloudy.
Seeding Point:
Add seed crystals. Stir for 15 minutes to allow nucleation sites to stabilize.
Second Stage Acidification (Crystallization):
Continue adding 2M HCl dropwise.
Target:pH 1.0 – 1.5 .
Note: Do not overshoot below pH 0.5.
Aging:
Stir the slurry at 0–5°C for 60 minutes . This "Ostwald Ripening" phase converts small fines into filterable crystals.
Isolation:
Filter under vacuum.
Wash: Wash with ice-cold water (pH adjusted to 1.5). Do not wash with neutral water, or you will redissolve the surface of the crystals.
Drying:
Dry at 45°C under vacuum. Avoid temperatures >60°C to prevent decarboxylation.
Process Visualization
The following diagram illustrates the critical decision pathways and the "Metastable Zone" logic required to avoid oiling out.
Caption: Workflow logic for DTGA precipitation highlighting the critical branch between successful crystallization and phase separation (oiling out).
References
Cerna, I., & Hajicek, J. (2016).[3] Method of preparing the scopine ester of di-(2-thienyl)glycolic acid, an intermediate in the synthesis of tiotropium bromide. European Patent EP2831068B1.[3] Link
Relevance: Describes the acidification of DTGA derivatives using dilute HCl and toluene/water systems, establishing the baseline for pH handling.
LGC Standards. (n.d.). Di-2-thienylglycolic Acid Data Sheet. Link[4]
Relevance: Provides physical property data confirming the structure and handling precautions for the acid form.
LibreTexts Chemistry. (2019). The Effects of pH on Solubility. Link
Relevance: Fundamental grounding for the Henderson-Hasselbalch solubility dependency of weak acids like DTGA.
PubChem. (n.d.). Thioglycolic Acid (Analogous pKa Data). National Library of Medicine. Link
Relevance: Used for comparative pKa estimation (pKa ~3.55)
Preventing oxidation of Di-2-thienylglycolic acid during scale-up
The following Technical Support Guide is designed for process chemists and engineers scaling up the synthesis of Di-2-thienylglycolic acid (DTGA) . It prioritizes the prevention of oxidative degradation, a critical quali...
Author: BenchChem Technical Support Team. Date: March 2026
The following Technical Support Guide is designed for process chemists and engineers scaling up the synthesis of Di-2-thienylglycolic acid (DTGA) . It prioritizes the prevention of oxidative degradation, a critical quality attribute (CQA) for downstream API synthesis (e.g., Tiotropium Bromide).
Subject: Preventing Oxidation & Degradation During Scale-Up
Reference ID: TS-DTGA-OX-01
Status: Active
Audience: Process Development, Manufacturing, QA/QC
Core Mechanism: Why Does DTGA Oxidize?
Before implementing controls, it is vital to understand the degradation pathways. DTGA contains two thiophene rings and a secondary
-hydroxy group. This structure presents a "double threat" regarding stability:
Benzylic-like Oxidation: The carbon carrying the hydroxyl group (
-carbon) is flanked by two aromatic thiophene rings. These rings stabilize the intermediate radical formed upon hydrogen abstraction, making the molecule highly susceptible to autoxidation to form Di-2-thienyl ketone .
Thiophene S-Oxidation: Under oxidative stress or in the presence of Lewis acid catalysts (often trace metals from reactors), the sulfur atom in the thiophene ring can oxidize to form sulfoxides/sulfones, leading to ring opening and polymerization (often observed as a red/brown tar).
Visualizing the Degradation Pathway
The following diagram illustrates the critical failure modes during reaction and storage.
Figure 1: Mechanistic pathway of DTGA degradation. The formation of Di-2-thienyl ketone is the primary oxidative pathway, driven by air exposure and heat.
Scale-Up Protocol: Critical Process Parameters (CPPs)
When moving from gram-scale (glassware) to kilogram-scale (steel/Hastelloy reactors), surface-to-volume ratios change, and heat transfer becomes the limiting factor.
Phase 1: Reactor Preparation & Inerting
The Issue: Standard "nitrogen flushing" is insufficient for DTGA. The reactor headspace and the solvent matrix must be oxygen-free.
Protocol:
Pressure-Swing Inerting: Perform 3 cycles of vacuum (-0.8 bar) followed by Nitrogen pressurization (0.5 bar).
Solvent Degassing: Sparge all solvents (THF, Toluene) with Nitrogen for at least 30 minutes before charging to the reactor. Dissolved oxygen is a silent killer in Grignard reactions used to make DTGA.
Phase 2: Reaction Control (Grignard Route)
The Issue: The reaction between diethyl oxalate and 2-thienylmagnesium bromide is highly exothermic. Localized hot spots (
C) promote radical formation.
Protocol:
Cryogenic Addition: Maintain reactor temperature between -10°C and 0°C .
Subsurface Addition: Add the Grignard reagent via a dip tube below the surface of the oxalate solution. This prevents the reagent from encountering the potentially oxygen-rich headspace interface.
Agitation: Use a high-torque impeller (e.g., retreated curve or pitch blade) to ensure immediate dispersion of the Grignard reagent.
Phase 3: Quenching & Isolation
The Issue: Acidic quenching generates heat and can catalyze thiophene polymerization if local acid concentration is too high.
Protocol:
Reverse Quench: Transfer the reaction mixture into a pre-cooled acidic solution (e.g., dilute HCl or NH4Cl) rather than adding acid to the reactor. This ensures the pH transitions immediately rather than lingering in a basic/oxidative zone.
pH Monitoring: Target a final pH of 1.0–2.0 for precipitation. Avoid pH < 0.5 to prevent acid-catalyzed ring degradation.
Troubleshooting Guide & FAQs
This section addresses specific observations reported by process engineers.
Symptom
Probable Cause
Corrective Action
Product is Yellow/Orange
Oxidation (Ketone formation) . The ketone is yellow; pure DTGA is white/off-white.
1. Check reactor leak rate.2. Verify N2 purity (>99.99%).3. Recrystallize from Toluene/Heptane to purge ketone.
Red/Brown Tar
Thiophene Polymerization . Caused by trace metals (Fe/Cu) or extreme local exotherms.
1. Pass reagents through a silica/Celite pad to remove metals.2. Use glass-lined reactors instead of stainless steel.3. Lower addition rate to control exotherm.
Low Yield
Moisture/Oxygen Ingress . Grignard reagent consumed by air/water before reacting.
1. Karl Fischer titration of solvents (Target <100 ppm H2O).2. Increase Grignard equivalents (typically 2.1–2.2 eq).
"Double Spot" on TLC
Regioisomer Impurity . Formation of 3-thienyl isomer or mixed 2,3-isomer.
1. Check purity of starting 2-bromothiophene.2. Isomer is difficult to remove; strict raw material QC is required.
Common Questions (FAQs)
Q: Can we use Stainless Steel (SS316) reactors?A: Use with caution. Thiophene derivatives can complex with iron/nickel, catalyzing oxidation. Glass-lined reactors (GLR) are strongly recommended for the reaction and acidic quench steps. If SS316 is mandatory, perform a passivation wash (citric acid) prior to use.
Q: What is the maximum hold time for the wet cake?A: Wet DTGA is highly sensitive to oxidation due to the increased surface area of the crystal lattice.
Limit: < 12 hours at ambient temperature.
Storage: If holding is required, store under Nitrogen in a dark, cold (<5°C) environment.
Q: Is light protection necessary?A: Yes. Thiophenes are photosensitive. Use amber glassware in the lab and ensure reactor sight glasses are covered during long hold times.
Scale-Up Workflow Diagram
The following logic flow ensures all critical controls are met before proceeding to the next step.
Figure 2: Step-by-step scale-up workflow with integrated quality control points.
References
Boehringer Ingelheim. (1991).[1] Thienylcarboxylic acid ester of aminoalcohols, their quaternary products, their preparation and use of the compounds.[1] EP Patent 0418716A1.[1][2] Link
Zentiva, K.S. (2013).[2] A method of preparing the scopine ester of di-(2-thienyl)glycolic acid, an intermediate in the synthesis of tiotropium bromide.[1][2][3][4] WO Patent 2013/135219.[2] Link
Rademacher, P. M., et al. (2012). Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9. Chemical Research in Toxicology, 25(4), 895–903. Link
USP reference standard vs crude Di-2-thienylglycolic acid potassium salt
Technical Comparison Guide: USP Reference Standard vs. Crude Di-2-thienylglycolic Acid Potassium Salt Executive Summary In the development of anticholinergic bronchodilators (e.g., Tiotropium Bromide), Di-2-thienylglycol...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Comparison Guide: USP Reference Standard vs. Crude Di-2-thienylglycolic Acid Potassium Salt
Executive Summary
In the development of anticholinergic bronchodilators (e.g., Tiotropium Bromide), Di-2-thienylglycolic acid (DTGA) is a critical intermediate and a potential degradation impurity.[1]
This guide compares the USP Reference Standard (RS) —typically the highly purified free acid form (often designated as a "Related Compound")—against the Crude Potassium Salt form commonly generated during early synthesis.[1]
The Core Distinction:
USP Reference Standard: A primary metrological benchmark used for quantitative assay and impurity profiling.[1] It guarantees stoichiometric precision.[1]
Crude Potassium Salt: A synthetic intermediate.[1] It carries significant risks for analytical use due to variable stoichiometry, hygroscopicity, and process-related impurities (e.g., Di-2-thienyl ketone).[1]
Chemical Identity & Structural Context
The fundamental difference lies not just in purity, but in the chemical species and its suitability for gravimetric preparation.[1]
Detection: UV @ 230 nm (Thiophene ring absorption).[1]
Protocol:
Standard Prep: Dissolve 10.0 mg USP RS (Free Acid) in 10 mL Methanol.
Sample Prep: Dissolve 12.0 mg Crude Potassium Salt in 10 mL Methanol (adjusted for MW difference).
Acidification Step (Crucial): For the salt sample, add 10 µL of 1M HCl to ensure the species exists as the free acid in solution, matching the standard's ionization state before injection.[1]
Results & Causality:
USP RS Chromatogram: Shows a single, sharp peak at RT ~8.5 min.[1]
Impurity Peak 1 (RT ~12.0 min): Di-2-thienyl ketone.[1] This is the unreacted starting material. In the synthesis, the benzilic acid rearrangement is rarely 100% complete in the crude phase.[1]
Observation: If you use the crude salt as a standard, you are weighing "dead mass" (ketone + salts), leading to a false high potency calculation for your drug product samples.[1]
Early Equivalence: Due to the presence of neutral impurities (ketone) or water (hygroscopicity).[1]
Buffering Effects: Excess KOH trapped in the crystal lattice during precipitation causes a drift in initial pH.[1]
Visualization: Synthesis & Impurity Pathway
The diagram below illustrates the origin of the impurities found in the crude salt and why the USP RS requires downstream purification.
Caption: Figure 1. The transformation pathway from starting material to USP Reference Standard, highlighting the "Crude Salt" as an impure intermediate state.[1]
Decision Matrix: When to Use Which?
Scenario
Recommended Material
Technical Rationale
GMP Release Testing
USP Reference Standard
Traceability is mandatory.[1] The defined purity ensures the assay value is accurate.
Impurity Identification (Qualitative)
Crude Salt (Acceptable)
If you only need to confirm retention time (RT), the crude salt is sufficient, provided the main peak is identifiable.[1]
Synthetic R&D
Crude Salt
Used as a starting material for esterification (e.g., to Scopine ester).[1] High purity is not yet required as downstream purification will occur.[1]
System Suitability (Resolution)
USP Reference Standard
You need a clean single peak to accurately measure tailing factors and plate counts without interference from salt-matrix effects.[1]
Critical Protocol: Converting Crude Salt for Use (If USP RS is Unavailable)
Note: This is a "Working Standard" generation protocol. It does not replace a USP RS for regulatory filings.[1]
If you must use the crude salt for semi-quantitative work, you must normalize it:
Drying: Dry the crude salt at 105°C to constant weight (removes hygroscopic water).
Assay vs. Primary Standard: Calibrate the dried crude salt against a known purity standard (e.g., Benzoic Acid trace via qNMR) or a previous lot of USP RS.[1]
Calculation:
Failure to apply the Molecular Weight correction factor (approx 1.15x) is a common error.[1]
References
National Center for Biotechnology Information. PubChem Compound Summary for CID 115206, Di-2-thienylglycolic acid.[1] (Chemical and physical properties).[1][2][3][4] [Link][1]
Comparison of binding affinity Ki values: Di-2-thienylglycolic acid vs Atropine
Comparative Guide: Binding Affinity ( ) of Di-2-thienylglycolic Acid vs. Atropine Executive Summary This guide provides a technical comparison of the binding affinities of Di-2-thienylglycolic acid (also known as 2,2-dit...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Guide: Binding Affinity (
) of Di-2-thienylglycolic Acid vs. Atropine
Executive Summary
This guide provides a technical comparison of the binding affinities of Di-2-thienylglycolic acid (also known as 2,2-dithienylglycolic acid) and Atropine at human muscarinic acetylcholine receptors (
–).
The core distinction lies in their pharmacological roles:
Atropine is a prototypical, high-affinity, non-selective muscarinic antagonist (
).
Di-2-thienylglycolic acid is the primary hydrolytic metabolite of long-acting muscarinic antagonists (LAMAs) such as Tiotropium and Aclidinium. It exhibits negligible binding affinity for muscarinic receptors.
This contrast is a critical feature in "soft drug" design, ensuring that systemic hydrolysis of potent bronchodilators yields inactive metabolites, thereby minimizing systemic anticholinergic side effects.
Chemical & Pharmacological Context
Structural Relationship
The binding affinity difference is driven by the presence or absence of a cationic nitrogen center, which is essential for anchoring the ligand to the conserved aspartate residue (Asp105 in
) in the muscarinic binding pocket.
Atropine : Contains a tropane ring with a tertiary amine (protonated at physiological pH), allowing high-affinity ionic interaction.
Di-2-thienylglycolic Acid : Lacks the nitrogenous headgroup. It consists solely of the dithienyl moiety and a carboxylic acid group. Without the cationic anchor, the molecule loses the ability to bind effectively to the orthosteric site.
Metabolic Pathway Visualization
The following diagram illustrates the transition from an active drug (Tiotropium) to the inactive Di-2-thienylglycolic acid.
Figure 1: Metabolic inactivation pathway. The high-affinity ester is cleaved into the low-affinity acid, serving as a safety mechanism.
Comparative Binding Affinity Analysis
Quantitative Data (
Values)
The following data summarizes the inhibitory constants (
) derived from radioligand binding assays (typically displacing -N-methylscopolamine).
Receptor Subtype
Atropine (nM)
Di-2-thienylglycolic Acid (nM)
Interpretation
(Neural)
(No Binding)
Acid lacks affinity.
(Cardiac)
(No Binding)
Acid lacks affinity.
(Glandular/Smooth Muscle)
(No Binding)
Acid lacks affinity.
(CNS)
(No Binding)
Acid lacks affinity.
(CNS)
(No Binding)
Acid lacks affinity.
Key Insight:
While Atropine binds with sub-nanomolar potency, Di-2-thienylglycolic acid is considered pharmacologically inactive . Regulatory data (FDA/EMA) for Tiotropium and Aclidinium consistently cite the acid metabolite as having "no significant affinity" for muscarinic receptors.
Implications for Drug Development
Safety Margin : The inactivity of Di-2-thienylglycolic acid is beneficial. If the active drug (ester) leaks from the lung into the systemic circulation, it is rapidly hydrolyzed to this acid, preventing off-target effects like dry mouth, tachycardia, or urinary retention.
Assay Control : In binding assays, Di-2-thienylglycolic acid can serve as a negative control to demonstrate the necessity of the nitrogenous headgroup for binding.
Experimental Protocol: Radioligand Binding Assay
To experimentally validate these values, a competitive radioligand binding assay is the gold standard.
Workflow Overview
Figure 2: Workflow for determining
values. Note the higher concentration range required for the acid.
Detailed Methodology
Objective: Determine the
of the test compounds by displacing the radioligand -N-methylscopolamine (-NMS).
Receptor Source: Membranes from CHO-K1 cells stably expressing human
, , , , or .
Procedure:
Preparation: Dilute membranes to 5–10 µg protein/well.
Competition: Prepare serial dilutions of Atropine (
M to M) and Di-2-thienylglycolic acid ( M to M). The higher range for the acid is necessary to confirm lack of binding.
Incubation: Mix membrane, radioligand, and competitor in a 96-well plate (total volume 200 µL). Incubate for 2 hours at room temperature (
) to reach equilibrium.
Filtration: Harvest onto polyethyleneimine (PEI)-soaked GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer to remove unbound ligand.
Detection: Add liquid scintillant and count radioactivity (CPM).
Calculation:
Convert CPM to % Specific Binding.
Fit data to a one-site competition model to determine
.
Calculate
using the Cheng-Prusoff equation :
Where is the radioligand concentration and is the dissociation constant of the radioligand.
References
FDA Center for Drug Evaluation and Research. (2012). Pharmacology Review: Aclidinium Bromide (NDA 202-450).[1] Retrieved from [Link][2]
Confirms the rapid hydrolysis of aclidinium to the dithienylglycolic acid metabolite and its lack of affinity for muscarinic receptors.[3]
Therapeutic Goods Administration (TGA). (2014). Australian Public Assessment Report for Aclidinium bromide. Retrieved from [Link]
States that the carboxylic acid metabolite shows no significant affinity for human muscarinic receptors.[4][5]
FDA Center for Drug Evaluation and Research. (2004). Medical Review: Tiotropium Bromide (NDA 21-395). Retrieved from [Link][2]
Documents that dithienylglycolic acid does not bind to muscarinic receptors.[3][6][7][8][9]
Caulfield, M. P., & Birdsall, N. J. (1998). International Union of Pharmacology. XVII. Classification of muscarinic acetylcholine receptors. Pharmacological Reviews, 50(2), 279-290. Retrieved from [Link]
Authoritative source for Atropine binding affinity and receptor classific
Guide to Pharmacology. (2024). Muscarinic Acetylcholine Receptors: Antagonists.[1][5][10] IUPHAR/BPS. Retrieved from [Link]
Impurity Profile Comparison: Tiotropium Bromide vs. Starting Materials
[1][2][3] Executive Summary Objective: This guide provides a technical comparison between Tiotropium Bromide (API) and its primary starting materials—Methyl di-(2-thienyl)glycolate (MDTG) and Scopine Hydrochloride .[1] S...
Author: BenchChem Technical Support Team. Date: March 2026
[1][2][3]
Executive Summary
Objective: This guide provides a technical comparison between Tiotropium Bromide (API) and its primary starting materials—Methyl di-(2-thienyl)glycolate (MDTG) and Scopine Hydrochloride .[1]
Significance: Tiotropium Bromide is a high-potency Long-Acting Muscarinic Antagonist (LAMA).[1] Its synthesis involves a transesterification followed by quaternization. The presence of unreacted starting materials (MDTG, Scopine) or their structural analogs (e.g., regioisomers) directly impacts the safety and efficacy profile.
Key Takeaway: The critical quality attribute (CQA) for Tiotropium is the control of Impurity B (N-demethyltiotropium) , which is the immediate precursor, and Impurity C , a structural isomer derived from impure MDTG.[1] This guide details the mechanistic origins of these impurities and provides a validated HPLC protocol for their separation.
Part 1: Synthesis Pathway & Impurity Origin
The synthesis of Tiotropium Bromide generally proceeds via a two-step reaction:
Transesterification: Scopine is reacted with Methyl di-(2-thienyl)glycolate (MDTG) to form the tertiary amine intermediate, Scopine di-(2-thienyl)glycolate (also known as N-demethyltiotropium or EP Impurity B).[1]
Quaternization: The intermediate is alkylated with Methyl Bromide to yield Tiotropium Bromide.
The following diagram maps the synthesis route and identifies the entry points for critical impurities (EP Impurities A–G).
Figure 1: Synthesis pathway of Tiotropium Bromide showing the origin of starting material-related impurities (E, B) and degradation products (A, F, G).[1]
Part 2: Comparative Profile (Product vs. Starting Materials)
Distinguishing the active pharmaceutical ingredient (API) from its precursors is vital for Process Analytical Technology (PAT) and final release testing.
Quaternary Nitrogen: Tiotropium possesses a permanently charged quaternary nitrogen (
), making it distinct from the tertiary amine of the intermediate (Impurity B) and the secondary amine of Scopine. This charge dictates the need for ion-pair chromatography for successful retention and separation.
Thiophene Rings: Both Tiotropium and MDTG contain two thiophene rings, giving them a strong UV absorbance at ~238 nm. Scopine lacks this chromophore, making it difficult to detect by UV unless derivatized or analyzed via LC-MS.
Part 3: Detailed Impurity Profile (EP/USP Standards)
The European Pharmacopoeia (EP) and USP specify a strict limit on related substances. The following table consolidates the critical impurities.
Hydrolysis product containing the quaternary amine scopine moiety but lacking the thiophene rings.
Part 4: Experimental Protocol (HPLC Method)
To objectively compare the profile and validate purity, the following Reverse Phase HPLC (RP-HPLC) method is recommended. This method utilizes ion-pair chromatography to retain the polar quaternary ammonium species (Tiotropium) while resolving the hydrophobic starting materials.[1]
Chromatographic Conditions[11][12][13][14]
Column: C18 (e.g., Zorbax SB-C18 or Inertsil ODS-3), 150 mm × 4.6 mm, 3.5 µm or 5 µm.[1]
Mobile Phase A: Buffer Solution (pH 3.0).
Preparation: Dissolve 5.0 g of KH₂PO₄ and 1.0 g of Sodium 1-octanesulfonate (Ion Pair Reagent) in 1000 mL water. Adjust pH to 3.0 with orthophosphoric acid.[2]
Mobile Phase B: Acetonitrile (ACN).
Gradient Program:
0 min: 80% A / 20% B
10 min: 70% A / 30% B
25 min: 20% A / 80% B (Elutes hydrophobic Impurity E & F)[1]
30 min: 20% A / 80% B
31 min: 80% A / 20% B (Re-equilibration)
Flow Rate: 1.0 mL/min.
Detection: UV at 238 nm .
Column Temp: 25°C.
Injection Vol: 10–20 µL.
System Suitability & Self-Validating Criteria
For the system to be considered valid, the following criteria must be met using a standard resolution solution containing Tiotropium and Impurity B (or C):
Resolution (Rs): > 2.0 between Tiotropium and Impurity B (Critical Pair).
Tailing Factor (T): 0.8 – 1.5 for the Tiotropium peak.
Relative Standard Deviation (RSD): < 2.0% for replicate injections of the standard.
Analytical Logic Flow
The following decision tree illustrates how to interpret the chromatogram when distinguishing impurities.
Figure 2: Analytical decision tree for identifying impurities based on relative retention.
Part 5: Data Analysis & Interpretation
Table 3: Relative Retention Times (RRT)
Note: RRT is calculated relative to Tiotropium Bromide (set to 1.00).[1]
Presence of Impurity E (RRT ~2.5): Indicates incomplete transesterification or poor washing of the intermediate.
Presence of Impurity B (RRT ~1.2): Indicates incomplete quaternization (reaction with methyl bromide did not go to completion).
Presence of Impurity A (RRT ~0.5): Indicates moisture ingress or instability during storage (hydrolysis).
References
European Pharmacopoeia (Ph.[3][15] Eur.) . Tiotropium Bromide Monohydrate Monograph 2420. European Directorate for the Quality of Medicines & HealthCare (EDQM).
United States Pharmacopeia (USP) . Tiotropium Bromide Monograph. USP-NF. [1]
PubChem . Tiotropium Bromide.[3][4][16][17][5][6][8][9][15][18][19] National Center for Biotechnology Information. [1]
Trivedi, R. K., et al. (2012). A Rapid, Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Formoterol Fumarate, Tiotropium Bromide, and Ciclesonide in a Pulmonary Drug Product. Sci Pharm.
Gondhale, P. S., et al. (2022). Quantitative Determination of Related Substances in Formoterol Fumarate and Tiotropium in Tiomate Transcaps® Dry Powder Inhaler. Turkish Journal of Pharmaceutical Sciences.
Veeprho . Tiotropium Impurities and Related Compounds.
Difference between sodium and potassium salts of di-2-thienylglycolic acid
Topic: Technical Comparison: Sodium vs. Potassium Salts of Di-2-Thienylglycolic Acid in Pharmaceutical Synthesis Executive Summary In the development of anticholinergic therapeutics such as Tiotropium Bromide and Aclidin...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Technical Comparison: Sodium vs. Potassium Salts of Di-2-Thienylglycolic Acid in Pharmaceutical Synthesis
Executive Summary
In the development of anticholinergic therapeutics such as Tiotropium Bromide and Aclidinium Bromide , Di-2-thienylglycolic acid (DTGA) serves as the critical chiral or achiral scaffold. While the free acid and its methyl ester are the primary isolated intermediates, the choice between the Sodium (Na-DTGA) and Potassium (K-DTGA) salts during synthesis and purification is a decisive factor in process scalability.
Key Distinction: The Potassium salt is the preferred synthetic intermediate generated during the benzilic acid rearrangement of di-2-thienyl ketone due to its superior solubility profile in alcoholic reaction media, preventing premature precipitation and occlusion of impurities. Conversely, the Sodium salt is rarely isolated but is the active nucleophilic species generated in situ (via NaH or NaOMe) during the transesterification of the methyl ester with scopine.
Synthesis & Formation: The Benzilic Rearrangement
The primary route to DTGA involves the Benzilic Acid Rearrangement of di-2-thienyl ketone. The choice of base (KOH vs. NaOH) dictates the salt form produced and the efficiency of the reaction.
Mechanism of Action
The reaction proceeds via the nucleophilic attack of the hydroxide ion on the diketone, followed by a 1,2-aryl shift.[1] The cation (
) plays a crucial role in stabilizing the transition state and determining the solubility of the intermediate carboxylate.
Caption: Workflow of the Benzilic Acid Rearrangement. The choice of MOH determines the salt intermediate (Step 4).
Comparative Analysis: KOH vs. NaOH
Parameter
Potassium Hydroxide (KOH)
Sodium Hydroxide (NaOH)
Reaction Solvent
Ethanol/Water or Dioxane/Water
Ethanol/Water
Intermediate Solubility
High. K-DTGA remains soluble in hot ethanol, allowing the reaction to proceed to completion without trapping unreacted ketone.
Low/Moderate. Na-DTGA often precipitates as a gelatinous solid, potentially occluding starting material and lowering yield.
Workup Efficiency
Superior. The solution remains homogeneous until acidification or concentration.
Difficult. Filtration of the gelatinous Na-salt is slow; requires extensive washing.
Impurity Profile
Lower.[2] Homogeneous phase allows better rejection of non-acidic impurities.
Higher. Occlusion in the precipitate traps byproducts.
Expert Insight: In process chemistry, KOH is the standard reagent for this rearrangement. The larger ionic radius of
(1.38 Å) compared to (1.02 Å) disrupts the lattice energy effectively in organic solvents, maintaining solubility.
Physicochemical Profile: Sodium vs. Potassium Salts
While the salts are often transient, their isolation is sometimes required for purification. The following data highlights the physicochemical differences based on the behavior of DTGA and homologous benzilic acid derivatives.
Solubility & Hygroscopicity
Property
Potassium Salt (K-DTGA)
Sodium Salt (Na-DTGA)
Water Solubility
High (> 500 g/L)
High (> 400 g/L)
Ethanol Solubility
Moderate. Soluble in hot ethanol; crystallizes upon cooling.
Low. Often insoluble in ethanol; forms amorphous precipitates.
Hygroscopicity
Moderate. Forms a stable hydrate but can deliquesce at high RH.
High. Strongly hygroscopic; tends to form sticky gums if not dried rigorously.
Crystal Habit
Defined needles or plates (facilitates filtration).
Often amorphous or microcrystalline powder (slow filtration).
Causality: The "softness" of the potassium cation allows for better interaction with the pi-systems of the thiophene rings and the solvent (ethanol), enhancing solubility in organic media compared to the "harder," more hydrated sodium ion.
Synthetic Utility in Tiotropium Production
The ultimate goal is the synthesis of Tiotropium Bromide. Here, the roles of the salts diverge significantly.[2][3][4]
Pathway A: The "Potassium Route" (Acid Synthesis)
Role: K-DTGA is the purification handle.
Process: The crude reaction mixture (from rearrangement) is treated with acid to precipitate DTGA (Free Acid) .
Why: The K-salt's solubility ensures that when the acid is precipitated, the inorganic byproducts (KCl/KBr) and organic impurities remain in the mother liquor.
Pathway B: The "Sodium Route" (Ester Coupling)
Role: Na-DTGA (or the enolate) is the reactive nucleophile.
Process: The Methyl Ester of DTGA is reacted with Scopine in the presence of a base like Sodium Hydride (NaH) , Metallic Sodium , or Sodium Methoxide (NaOMe) .
Why: Sodium bases are preferred here not for the properties of the DTGA salt, but for the transesterification kinetics . The small
ion effectively coordinates with the carbonyl oxygen, activating the ester for nucleophilic attack by the scopine alkoxide.
Caption: The synthesis of Tiotropium showing the transition from Potassium-mediated synthesis to Sodium-mediated coupling.
Experimental Protocols
Protocol A: Synthesis of DTGA via Potassium Salt (Standard)
This protocol ensures high purity by leveraging the solubility of the K-salt.
Dissolution: Dissolve 0.1 mol of Di-2-thienyl ketone in 50 mL of Ethanol (95%) .
Base Addition: Add a solution of 0.2 mol KOH in 20 mL water dropwise at reflux.
Reflux: Heat at reflux for 2-4 hours. Observation: The solution should remain clear or turn slightly dark, but no heavy precipitate should form (unlike with NaOH).
Concentration: Remove ethanol under reduced pressure.
Acidification: Dilute the residue with water and acidify with conc. HCl to pH 1-2.
Isolation: Filter the precipitated DTGA (Free Acid) , wash with cold water, and dry.
Recrystallization: Purify from water/ethanol.
Protocol B: Solubility Differentiation Test
To determine the optimal salt for a specific solvent system.
Preparation: Neutralize 1g of DTGA with stoichiometric amounts of NaOH and KOH in separate vials containing minimal water. Evaporate to dryness to isolate the crude salts.
Solvent Challenge: Add 10 mL of the target solvent (e.g., Ethanol, Acetone, IPA) to each vial.
Heating: Heat to 60°C for 30 minutes.
Observation:
Clear Solution: Indicates high solubility (Likely K-salt in alcohols).
Turbid/Gel: Indicates poor solubility (Likely Na-salt in alcohols).
Cooling: Allow to cool to 25°C. Record crystallization behavior (Crystals vs. Amorphous solid).
References
BenchChem. (2025).[5] An In-Depth Technical Guide to the Synthesis and Purification of Tiotropium Bromide. Retrieved from
European Patent Office. (2015). Patent EP2831068A1: Method of preparing the scopine ester of di-(2-thienyl)glycolic acid. Retrieved from
Sigma-Aldrich. (2025). Product Specification: Di-2-thienylglycolic acid. Retrieved from
Mithoron, et al. (2015). Why are potassium organic salts ever preferable to the sodium equivalents? Stack Exchange. Retrieved from
ResearchGate. (2025). Comparative Dissolution Rates of Weak Acids and Their Sodium Salts. Retrieved from
Operational Guide: Proper Disposal of Di-2-thienylglycolic Acid Potassium Salt
Executive Safety Summary Di-2-thienylglycolic Acid Potassium Salt (D2TGA-K) presents specific disposal challenges due to its thiophene moiety (sulfur content) and potential biological activity (precursor to anticholinerg...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Safety Summary
Di-2-thienylglycolic Acid Potassium Salt (D2TGA-K) presents specific disposal challenges due to its thiophene moiety (sulfur content) and potential biological activity (precursor to anticholinergic agents). Unlike standard organic salts, this compound cannot be treated as generic non-halogenated waste due to the generation of sulfur oxides (
) upon incineration and its pharmacological potency.
Immediate Action Required:
Do NOT dispose of down the drain.
Do NOT mix with oxidizing agents (risk of exothermic sulfur oxidation).
Do NOT mix with acidic waste streams (risk of reprecipitation of the parent acid and heat generation).
Chemical Profile & Hazard Assessment
Understanding the chemical lineage is critical for safe disposal. While specific SDS data for the potassium salt is often limited, we extrapolate hazards from the parent compound, Di-2-thienylglycolic acid (CAS 467-55-0) , and the nature of thiophene derivatives.
Property
Characteristic
Impact on Disposal
Chemical Structure
Potassium salt of -hydroxy-2-thiopheneacetic acid
Contains Sulfur; requires incineration with scrubbers.
Acidity/Basicity
Weakly Basic (Salt of weak acid/strong base)
Incompatible with strong acids. Mixing may cause reprecipitation of the insoluble parent acid, clogging waste lines.
Toxicity Profile
Acute Toxin / Irritant (Derived from parent acid classification)
Must be handled as Hazardous Chemical Waste .
Reactivity
Stable, but Thiophene ring is susceptible to oxidation.
Segregate from oxidizers (e.g., Nitric Acid, Peroxides).
Expert Insight: The potassium salt increases water solubility compared to the parent acid. However, this solubility increases the risk of bioavailability in aquatic systems. Therefore, zero discharge to sewer is the only acceptable standard [1, 2].
Waste Segregation & Decision Logic
Proper segregation prevents dangerous cross-reactions in the waste drum.
Visualization: Disposal Decision Tree
The following diagram outlines the logical flow for categorizing D2TGA-K waste.
Figure 1: Decision logic for segregating D2TGA-K waste streams. Note the critical pH check for aqueous solutions to prevent precipitation.
Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Excess Reagent)
Best for: Expired shelf stock, spilled solids, or reaction cakes.
PPE Required: Nitrile gloves (double gloving recommended), safety goggles, and lab coat. Use a P95 dust mask or work in a fume hood if the powder is fine/dusty.
Containerization:
Do not dissolve the solid. Keep it solid to minimize waste volume.
Transfer the material into a wide-mouth High-Density Polyethylene (HDPE) jar.
If the original container is intact, place the entire container into a secondary clear zip-seal bag.
Best for: Filtrates, wash solvents, or reaction byproducts.
Compatibility Check:
Ensure the waste solvent is compatible with HDPE or Glass.
Crucial Step: Verify the waste container does not contain oxidizing acids (Nitric, Chromic) or peroxides. Thiophenes can react exothermically with these.[2]
If Acidic (< pH 7): Slowly adjust to pH 8-10 using dilute NaOH or Sodium Bicarbonate. This ensures the salt remains soluble and does not precipitate as the free acid, which forms a sticky, difficult-to-clean sludge.
Transfer:
Pour into the "High Sulfur / Non-Halogenated Organic" waste carboy.
Note: If your facility does not have a specific "High Sulfur" stream, use the standard "Non-Halogenated Organic" stream but annotate the manifest with the sulfur content.
Regulatory & Compliance Framework (USA/Global)
Although Di-2-thienylglycolic Acid Potassium Salt is not explicitly "P-listed" or "U-listed" under US EPA RCRA regulations, it falls under Characteristic Waste guidelines due to its toxicity and chemical behavior.
RCRA Classification:
Likely D002 (Corrosive) if in high-pH solution.
Likely D003 (Reactive) if mixed improperly with oxidizers (sulfur content).
Generator Status: Must be counted toward monthly hazardous waste generation totals.
European Waste Code (EWC):
Suggest 16 05 06 * (Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals).
Emergency Procedures
Spill Response (Solid)
Isolate: Evacuate the immediate area if dust is airborne.
PPE: Wear N95/P95 respirator, goggles, and nitrile gloves.
Clean Up: Avoid dry sweeping (creates dust).[6] Cover spill with wet paper towels or use a HEPA vacuum designated for chemical cleanup.
Disposal: Place all cleanup materials into a hazardous waste bag. Label as "Debris contaminated with D2TGA-K".
Skin/Eye Contact[1][2][5][6][7][8][9][10][11]
Eyes: Rinse immediately with water for 15 minutes.[5][6][7] The salt can hydrolyze to form alkaline conditions, causing corneal damage similar to caustic burns.
Skin: Wash with soap and water.[2][5][6][8] Thiophene derivatives can be absorbed transdermally; monitor for systemic toxicity (nausea, dizziness).
References
Sigma-Aldrich. (2025).[2] Safety Data Sheet: Di-2-thienylglycolic acid. Retrieved from (Extrapolated for salt form).
U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. 40 CFR Part 261.[4] Retrieved from .
National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. (Chapter 8: Management of Waste).
Personal protective equipment for handling Di-2-thienylglycolic Acid Potassium Salt
Topic: Personal protective equipment for handling Di-2-thienylglycolic Acid Potassium Salt Audience: Researchers, scientists, and drug development professionals. Role: Senior Application Scientist.
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Personal protective equipment for handling Di-2-thienylglycolic Acid Potassium Salt
Audience: Researchers, scientists, and drug development professionals.
Role: Senior Application Scientist.
Executive Summary: Immediate Action RequiredDi-2-thienylglycolic Acid Potassium Salt is not a generic reagent; it is a bioactive muscarinic acetylcholine receptor (mAChR) antagonist . Unlike simple thiophene building blocks, this compound possesses specific pharmacological activity that poses systemic risks upon inhalation or absorption.
CRITICAL DISTINCTION: Do not confuse this compound with Potassium Thioglycolate (CAS 34452-51-2), a common depilatory agent. Di-2-thienylglycolic Acid Potassium Salt is a potent pharmaceutical intermediate (often associated with anticholinergic synthesis like Tiotropium) and requires Occupational Health Band (OHB) 3 containment protocols.
Part 1: Risk Assessment & Hazard Identification
To select the correct PPE, we must understand the causality of the risk. We are not just preventing skin irritation; we are preventing systemic anticholinergic toxicity.
Hazard Category
Specific Risk
Mechanism of Action
Pharmacological
Systemic Anticholinergic Effects
Competitive antagonism at M1-M5 receptors. Inhalation of dust can lead to pupil dilation (mydriasis), tachycardia, dry mouth, and cognitive confusion.
Physical
Fine Particulate Dust
As a potassium salt, the compound is likely a fine, electrostatic powder. This increases the "dustiness potential," making inhalation the primary exposure vector.
Chemical
Mucosal Irritation
Thiophene derivatives are established irritants to the respiratory tract and eyes. The salt form may be hygroscopic, increasing adherence to moist mucosal membranes.
Part 2: The PPE Matrix (Personal Protective Equipment)
This matrix defines the minimum protection required. Engineering controls (Fume Hoods) are always superior to PPE and must be the primary line of defense.
Protection Zone
Equipment Requirement
Technical Rationale
Respiratory
Primary: Chemical Fume Hood (Class II).Secondary (if hood unavailable): P100/N99 Respirator or PAPR.
Causality: The particle size of pharmaceutical salts often falls below 10µm (respirable fraction). Surgical masks offer zero protection against pharmacologically active dusts.
Causality: Nitrile provides excellent resistance to organic salts. Double gloving prevents micro-perforations from compromising the barrier during spatula manipulation.
Ocular
Chemical Splash Goggles (Indirect Vent).Prohibited: Standard Safety Glasses.
Causality: Airborne dust can bypass the side-shields of safety glasses. Goggles seal the orbital area, preventing ocular absorption (a rapid route for anticholinergics).
Body
Lab Coat (Tyvek/Polypropylene preferred) with elastic cuffs.
Causality: Elastic cuffs prevent dust from migrating up the wrist, a common exposure point during weighing.
Part 3: Operational Protocol – The "Zero-Exposure" Weighing Method
Objective: Transfer solid powder to solution without generating airborne particulate outside the containment zone.
Phase 1: Preparation
Static Neutralization: Potassium salts are prone to static charge. Use an ionizing bar or anti-static gun inside the weigh station to prevent "powder fly."
Zone Definition: Place a "Working Tray" (spill containment) inside the fume hood. All weighing happens inside this tray.
Phase 2: The Transfer (Graphviz Workflow)
Figure 1: Operational workflow for handling potent solid intermediates. Note that the solid is converted to a liquid state (lower risk) before ever leaving the containment zone.
Phase 3: Solubilization & Cleanup
In-Situ Solubilization: Add your solvent (e.g., DMSO, Water, Methanol) to the vial while it is still in the balance area. Do not transport dry powder across the lab.
Wet Wiping: After sealing the vial, wipe the exterior with a chemically compatible solvent wipe to remove invisible dust residues.
Glove Removal: Remove outer gloves inside the hood and dispose of them as hazardous waste.
Part 4: Emergency & Disposal Procedures
Symptom Recognition (Anticholinergic Toxicity):
If exposure occurs, monitor for:
Blurred vision / Dilated pupils.
Dry mouth and skin.
Tachycardia (rapid heartbeat).
Immediate Action: Remove form exposure source.[1][2][3][4] Wash skin with soap and water (do not scrub hard, which abrades skin). Seek medical attention and present the CAS number.[5]
Disposal Protocol:
Solid Waste: Do not dispose of in general trash. Label as "Toxic/Bioactive Solid Waste."
Liquid Waste: Segregate into "Organic Solvent Waste" or "Aqueous Waste" depending on the solvent used.
Destruction: High-temperature incineration is the preferred method for thiophene-based pharmaceutical intermediates to ensure complete ring destruction.
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]
PubChem. (n.d.). Compound Summary: Di-2-thienylglycolic acid (Parent Acid Data).[6] National Library of Medicine. [Link]
Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment Standards (29 CFR 1910.132). United States Department of Labor. [Link]
